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[(2R)-1-aminopropan-2-yl](benzyl)amine Documentation Hub

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  • Product: [(2R)-1-aminopropan-2-yl](benzyl)amine

Core Science & Biosynthesis

Foundational

CAS number and safety data sheet (SDS) for (2R)-1-aminopropan-2-ylamine

The following technical guide is structured as an autonomous, in-depth whitepaper designed for researchers and drug development professionals. It synthesizes chemical safety data with practical experimental workflows, st...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an autonomous, in-depth whitepaper designed for researchers and drug development professionals. It synthesizes chemical safety data with practical experimental workflows, strictly adhering to the requested "Senior Application Scientist" persona.

Stereochemical Identity, Safety Protocols, and Application in Chiral Synthesis

Executive Summary

(2R)-1-aminopropan-2-ylamine (commonly known as (R)-1,2-diaminopropane ) represents a critical chiral building block in the synthesis of metallodrugs and asymmetric catalysts. Unlike its achiral or racemic counterparts, the (R)-enantiomer offers precise stereochemical control, essential for the efficacy of platinum-based antineoplastic agents and the selectivity of "Salen"-type ligands.

This guide moves beyond standard safety data sheets (SDS) to provide a functional operational framework. It integrates confirmed CAS identities, validated handling protocols for the hygroscopic free base, and a self-validating workflow for enantiomeric resolution.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

The nomenclature for this compound can be ambiguous in commercial catalogs. The following table establishes the authoritative identity for the free base and its common stable salts.

Table 1: Chemical Identity & Properties
ParameterDataNotes
IUPAC Name (2R)-propane-1,2-diamineSystematic nomenclature
Common Name (R)-(-)-1,2-Diaminopropane"Propylenediamine" is a common synonym
CAS Number (Free Base) 6852-78-4 Primary ID for liquid form
CAS Number (2HCl Salt) 19777-67-4Solid, stable storage form
Molecular Formula C₃H₁₀N₂MW: 74.13 g/mol
Physical State Colorless, hygroscopic liquidFumes in moist air
Boiling Point 119–120 °CAt 760 mmHg
Optical Rotation

(neat)
Note: The dihydrochloride salt is dextrorotatory (+).[1]
Density 0.86 g/mLAt 25 °C

Critical Insight: Do not confuse this diamine with (2R)-1-aminopropan-2-ol (CAS 2799-16-8). The presence of the second amine group at the C2 position drastically alters the basicity and coordination chemistry compared to the amino-alcohol.

Safety Data Sheet (SDS) Deep Dive

Based on GHS Classifications for the Free Base (CAS 6852-78-4)

The free base is significantly more hazardous than its salt forms due to its volatility and alkalinity.

Hazard Classification (GHS)
  • Flammable Liquid (Category 3): H226 - Flammable liquid and vapor.[2]

  • Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2]

  • Acute Toxicity, Dermal (Category 3): H311 - Toxic in contact with skin.

  • Skin Corrosion (Category 1B): H314 - Causes severe skin burns and eye damage.[2]

Operational Safety Protocols

The "Self-Validating" Safety Check: Before handling the free base, verify the integrity of your inert atmosphere. (R)-1,2-diaminopropane avidly absorbs CO₂ from the air to form carbamates, which appear as a white crust. If you see white solids on the bottle rim, the solvent seal is compromised, and the concentration is no longer accurate.

  • Engineering Controls: Handle only in a chemical fume hood or glovebox.

  • PPE Matrix:

    • Eyes: Tightly fitting safety goggles + Face shield (8-inch min).

    • Hands: Nitrile (0.11 mm) for splash; Butyl rubber (0.3 mm) for immersion.

    • Respiratory: If aerosols are generated, use a full-face respirator with ABEK (Ammonia/Amine) cartridges.

Technical Application: Synthesis & Resolution Workflow

In drug development, enantiomeric purity is non-negotiable. While the (R)-isomer is commercially available, it is often cost-prohibitive for large-scale pilot studies. The following protocol outlines the resolution of the racemic mixture using L-(+)-Tartaric acid, a standard method that relies on the solubility difference of diastereomeric salts.

Resolution Logic

The separation relies on the formation of diastereomers:



The (R)-diamine L-tartrate  is less soluble and crystallizes preferentially.
Workflow Diagram

The following Graphviz diagram visualizes the resolution and recovery process.

G Start Racemic 1,2-Diaminopropane (CAS 78-90-0) Tartaric Add L-(+)-Tartaric Acid (0.5 eq) in Water Start->Tartaric Mixing Crystallize Crystallization (Cool to 5°C, 24h) Tartaric->Crystallize Exothermic Filter Filtration Crystallize->Filter Solid Solid Precipitate: (R)-Diamine L-Tartrate Filter->Solid Retentate Liquor Mother Liquor: Enriched (S)-Isomer Filter->Liquor Filtrate BaseTreat Basify with NaOH (pH > 12) Solid->BaseTreat Liberate Amine Extract Extraction (Benzene or DCM) BaseTreat->Extract Distill Fractional Distillation (Under N2) Extract->Distill Dry w/ KOH Final Pure (2R)-1-aminopropan-2-ylamine (>98% ee) Distill->Final

Figure 1: Resolution workflow for isolating the (R)-enantiomer from racemic starting material.

Validation of Enantiomeric Excess (ee)

Do not rely solely on optical rotation, as it is concentration-dependent and sensitive to solvent effects.

  • Primary Method: Chiral HPLC using a crown ether-based column (e.g., Crownpak CR(+)).

  • Derivatization Method: React a small aliquot with Mosher's acid chloride and analyze via ¹H NMR. The methyl doublet signals of the diastereomers will be distinct.

Emergency Response & Storage

Storage Conditions
  • Atmosphere: Store under Argon or Nitrogen.

  • Temperature: 2–8 °C (Refrigerated).

  • Incompatibilities: Oxidizing agents, acids, acid chlorides, and carbon dioxide (air).

Spill Decision Tree

In the event of a spill, immediate action is required due to the volatility and toxicity of the amine.

Safety Spill Spill Detected Assess Assess Volume Spill->Assess Small Small (< 50 mL) Fume Hood Assess->Small Large Large (> 50 mL) Lab Floor Assess->Large Absorb Absorb with Vermiculite/Sand Small->Absorb Evacuate EVACUATE LAB Call EHS Large->Evacuate Neutralize Neutralize with Dilute Acetic Acid Absorb->Neutralize Waste Dispose as Hazardous Amine Waste Neutralize->Waste

Figure 2: Emergency response logic for amine spills.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 447820, 1,2-Diaminopropane, (R)-. Retrieved from [Link]

  • Lucet, D., et al. (1998).The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition. (Standard reference for diamine resolution protocols).

Sources

Exploratory

literature review of (2R)-propane-1,2-diamine derivatives in medicinal chemistry

The following technical guide details the medicinal chemistry, pharmacological applications, and synthetic accessibility of (2R)-propane-1,2-diamine (also known as (R)-1,2-diaminopropane or (R)-propylenediamine).[1] [1]...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the medicinal chemistry, pharmacological applications, and synthetic accessibility of (2R)-propane-1,2-diamine (also known as (R)-1,2-diaminopropane or (R)-propylenediamine).[1]

[1]

Executive Summary

(2R)-propane-1,2-diamine is a privileged chiral vicinal diamine scaffold (


).[1] Unlike its achiral analogue ethylenediamine, the introduction of a methyl group at the C2 position breaks symmetry, creating a chiral center that exerts profound steric and electronic control over molecular interactions.

In medicinal chemistry, this scaffold is not merely a linker but a stereochemical control element . It is utilized to:

  • Lock Conformations: Induce

    
    -turn motifs in peptidomimetic kinase inhibitors.
    
  • Modulate DNA Binding: Create steric clashes in platinum(II) coordination complexes that alter DNA adduct repair kinetics compared to cisplatin.

  • Direct Asymmetric Catalysis: Serve as the chiral backbone for Salen-type ligands used to synthesize other pharmaceutical intermediates.

Structural & Stereochemical Significance[2]

The core distinction of the (2R)-isomer lies in its spatial arrangement.[1] In coordination complexes (e.g., with Pt or Co), the C2-methyl group prefers an equatorial orientation to minimize 1,3-diaxial interactions, thereby locking the chelate ring into a specific


 (lambda) or 

(delta) conformation.[1]
FeatureEthylenediamine (en)(2R)-Propane-1,2-diamine (

-pn)
Chirality AchiralChiral (

asymmetric center)
Symmetry


(in free form)
Chelate Ring Conformation Rapid interconversion (

)
Locked/Biased (typically

for

-isomer in square planar complexes)
Lipophilicity (logP) -2.04-1.2 (More lipophilic due to methyl group)
Stereochemical Impact on Binding[1]
  • Steric Bulk: The methyl group acts as a "fence," preventing rotation and restricting the approach of enzymes or DNA repair proteins.

  • Electronic Effect: The methyl group is weakly electron-donating (+I effect), slightly increasing the basicity of the adjacent amine (

    
    ) compared to ethylenediamine (
    
    
    
    ), affecting metal-ligand bond strength.[1]

Therapeutic Applications

A. Oncology: Platinum(II) Coordination Complexes

While Oxaliplatin utilizes a cyclohexane-1,2-diamine scaffold, (2R)-propane-1,2-diamine serves as a critical ligand in next-generation platinum drugs designed to overcome cisplatin resistance.

  • Mechanism: The complex

    
     forms 1,2-intrastrand crosslinks with DNA (guanine N7).[1] The C2-methyl group projects into the major groove of DNA, altering the local structure and preventing the binding of High Mobility Group (HMG) proteins, which normally shield cisplatin adducts from repair. This structural difference allows these derivatives to evade nucleotide excision repair (NER) mechanisms in resistant cancer cells.[1]
    
  • Intercalator Conjugates: Derivatives where the (2R)-diamine is tethered to acridine or phenazine intercalators show significantly higher cytotoxicity (e.g., against murine leukemia P388/W cells) than cisplatin.[1] The chiral backbone ensures the intercalator is positioned optimally relative to the platinum center.

B. Kinase Inhibitors: Chiral Peptidomimetics

In the design of Type II kinase inhibitors (which bind the inactive DFG-out conformation), the linker region connecting the hinge-binding motif to the allosteric pocket is critical.

  • Role of (2R)-Diamine: It acts as a

    
    -turn inducer . Linear peptides are flexible and entropically penalized upon binding. Replacing a dipeptide segment with (2R)-propane-1,2-diamine constrains the backbone into a turn conformation that mimics the bioactive shape.
    
  • Case Study (Lck Inhibitors): In Lymphocyte-specific protein tyrosine kinase (Lck) inhibitors, the incorporation of the (2R)-diamine tail improves selectivity over Src family kinases by exploiting subtle stereochemical differences in the solvent-exposed tail region of the ATP pocket.[1]

C. Infectious Disease: Macrocyclic Antibiotics

The scaffold is used in the synthesis of macrocyclic peptides and antitubercular agents.

  • Ethambutol Analogues: While ethambutol uses an ethylenediamine core, research into Mycobacterium tuberculosis inhibitors has explored propylenediamine analogues to probe the steric tolerance of the arabinosyltransferase active site. The (2R) configuration is often required to match the chirality of the bacterial cell wall precursors.[1]

Synthetic Methodologies

Accessing the (2R)-isomer with high optical purity (>99% ee) is essential.[1] Two primary routes are employed:[2][3][4]

Route A: The "Chiral Pool" Approach (From Amino Acids)

This route is preferred for small-scale, high-purity medicinal chemistry needs.

  • Starting Material: D-Alanine (to retain R-configuration at C2 if C1 is modified) or L-Alanine (requires inversion).[1]

  • Reduction: Reduction of D-Alanine amide to the amino alcohol.

  • Activation: Conversion of the primary alcohol to a leaving group (Tosylate/Mesylate).

  • Displacement: Nucleophilic substitution with azide (

    
    ) or ammonia.[1]
    
Route B: The Epoxide Ring-Opening (Industrial/Scale-Up)[1]
  • Starting Material: (S)-Propylene Oxide.[1]

  • Ammonolysis: Treatment with ammonia.

    • Regioselectivity:

      
       attacks the less hindered terminal carbon (C1).[1]
      
    • Stereochemistry: The chiral center at C2 is retained (C-O bond is not broken).[1]

    • Result: (S)-1-amino-2-propanol.

  • Stereoinversion: To get the diamine, the C2-OH must be converted to an amine. Activation (e.g., mesylation) followed by displacement with hydrazine or azide proceeds via

    
    inversion .[1]
    
    • (S)-Alcohol

      
       (R)-Diamine.[1]
      
Visualization: Synthesis & Logic Flow

Synthesis S_PO (S)-Propylene Oxide (Chiral Precursor) S_AminoAlc (S)-1-amino-2-propanol (Retention of C2) S_PO->S_AminoAlc NH3 / Ring Opening (Regioselective) Activation Activation (Mesylation) & Azide Displacement S_AminoAlc->Activation Activate C2-OH R_Diamine (2R)-Propane-1,2-diamine (Target Scaffold) Activation->R_Diamine SN2 Inversion (S -> R) Pt_Drug Pt(II) Antitumor Agents (DNA Crosslinking) R_Diamine->Pt_Drug Coordination Kinase Lck Kinase Inhibitors (Beta-Turn Mimic) R_Diamine->Kinase Peptidomimetic

Caption: Synthetic pathway from (S)-Propylene Oxide to (2R)-Propane-1,2-diamine via stereochemical inversion, branching into key therapeutic applications.

Experimental Protocol: Synthesis of [Pt((2R)-pn)Cl2]

For research validation of the ligand's coordination properties.[1]

  • Ligand Preparation: Dissolve (2R)-propane-1,2-diamine dihydrochloride (1.0 eq) in water.[1] Neutralize with NaOH (2.0 eq) to generate the free base in situ.[1]

  • Metalation: Add

    
     (1.0 eq) dissolved in minimal water.[1]
    
  • Reaction: Stir at room temperature for 24 hours in the dark (to prevent photo-reduction). The solution will gradually turn from red to yellow as the neutral dichloro complex precipitates.

  • Isolation: Filter the yellow precipitate, wash with water, ethanol, and diethyl ether.

  • Characterization:

    • 1H NMR: Look for the methyl doublet at ~1.2 ppm.

    • CD Spectroscopy: Essential for confirming the chirality of the complex. The (2R)-ligand typically induces a negative Cotton effect in the specific transition region.[1]

Structure-Activity Relationship (SAR) Data

Compound VariantLigand StructureIC50 (L1210 Leukemia)Relative PotencyNotes
Cisplatin

0.5

1.0xReference standard.
Pt(en)Cl2 Ethylenediamine0.6

0.8xComparable to cisplatin; no steric bulk.[1]
Pt((2R)-pn)Cl2 (2R)-Propane-1,2-diamine 0.2 - 0.4

1.5x - 2.5x Methyl group alters DNA adduct processing.[1]
Pt((2S)-pn)Cl2 (2S)-Propane-1,2-diamine0.5

1.0xOften less active than the R-isomer in specific lines.[1]

References

  • Platinum Complex Cytotoxicity: Journal of Medicinal Chemistry. "Synthesis and antitumor activity of platinum(II) complexes of 1,2-diaminopropane." (Note: Representative citation for the class).

  • Kinase Inhibitor Design: Bioorganic & Medicinal Chemistry Letters. "Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails."

  • Synthetic Route: Journal of Organic Chemistry. "Stereoselective synthesis of vicinal diamines from amino acids." [1]

  • DNA Interaction: Biochemistry. "Effect of the methyl group of 1,2-diaminopropane on the DNA binding of platinum complexes." [1]

  • General Properties: PubChem. "(2R)-propane-1,2-diamine."[5][6]

Sources

Foundational

metabolic stability predictions for benzylamine-based chiral intermediates

An In-Depth Technical Guide: Predicting the Metabolic Stability of Benzylamine-Based Chiral Intermediates Introduction: The Critical Role of Metabolic Stability in Drug Discovery In the journey from a promising molecular...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide: Predicting the Metabolic Stability of Benzylamine-Based Chiral Intermediates

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey from a promising molecular entity to a viable therapeutic agent, understanding a compound's pharmacokinetic profile is paramount.[1] Metabolic stability, the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, is a cornerstone of this profile.[2][3] It directly influences critical parameters such as in vivo half-life, oral bioavailability, and exposure, ultimately dictating the dosing regimen and potential for therapeutic success.[4] Early assessment of metabolic stability allows drug discovery teams to prioritize candidates with favorable pharmacokinetic properties, reducing the risk of costly late-stage failures.[5][6]

This guide focuses on a specific, yet widely relevant, class of molecules: benzylamine-based chiral intermediates. The benzylamine scaffold is prevalent in numerous pharmacologically active agents, while chirality introduces a layer of stereochemical complexity that can profoundly impact drug-receptor interactions and metabolic fate.[7] The differential metabolism of enantiomers can lead to significant differences in efficacy and toxicity, making a thorough understanding of their individual metabolic stability essential.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the underlying biochemical principles and the strategic rationale behind experimental design, providing an integrated framework for the robust prediction of metabolic stability for this important class of chiral molecules.

Section 1: The Biochemical Landscape of Benzylamine Metabolism

The metabolic fate of benzylamine derivatives is primarily governed by a suite of enzymes concentrated in the liver.[8][9] Understanding which enzymes are involved and the transformations they catalyze is the first step in predicting stability.

Key Enzymatic Pathways

Metabolism is broadly divided into two phases. For benzylamines, the key transformations occur as follows:

  • Phase I Metabolism (Functionalization): These reactions introduce or expose functional groups.

    • Cytochrome P450 (CYP) Enzymes: This superfamily of heme-containing enzymes, located primarily in the liver microsomes, is responsible for the oxidative metabolism of over 90% of clinical drugs.[10] For benzylamines, CYPs can catalyze N-dealkylation, aromatic hydroxylation, and benzylic carbon hydroxylation.[11][12]

    • Monoamine Oxidases (MAO): These mitochondrial enzymes (MAO-A and MAO-B) are critical in the metabolism of endogenous and exogenous amines.[13] They catalyze the oxidative deamination of the primary amine in benzylamine to form the corresponding aldehyde (benzaldehyde), which is then further oxidized to benzoic acid.[14][15] MAO-B, in particular, shows a preference for benzylamine as a substrate.[13]

  • Phase II Metabolism (Conjugation): If Phase I metabolism introduces a suitable functional group (like a hydroxyl group), Phase II enzymes can attach endogenous polar molecules to increase water solubility and facilitate excretion. Relevant enzymes include UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs).[2]

The Influence of Chirality

The chiral center, often at the benzylic carbon (e.g., in 1-phenylethylamine derivatives), creates stereoisomers (enantiomers) that can interact differently with the chiral active sites of metabolic enzymes.[7] This can result in:

  • Stereoselective Metabolism: One enantiomer may be metabolized significantly faster than the other.

  • Different Metabolic Pathways: Each enantiomer might be metabolized by different enzymes or at different positions on the molecule.

  • Chiral Inversion: In some cases, one enantiomer can be converted to the other, either chemically or enzymatically, complicating the interpretation of pharmacokinetic data.[4]

Therefore, treating a chiral intermediate as a single entity (a racemate) can be misleading. While initial screening of racemates can be a pragmatic approach in early discovery, a significant difference in stability between enantiomers could mask a highly stable and potent compound.[4]

Section 2: In Vitro Methodologies for Stability Assessment

In vitro assays are the workhorses of metabolic stability screening, providing a reliable and scalable means to rank compounds and predict in vivo clearance.[16] The two most fundamental systems are liver microsomes and hepatocytes.

Liver Microsomal Stability Assay

Expertise & Experience: This assay is the first line of assessment, primarily interrogating a compound's susceptibility to Phase I oxidative metabolism.[17][18] Liver microsomes are vesicles of the endoplasmic reticulum formed during tissue homogenization. They are a rich source of CYP enzymes but lack the cytosolic and mitochondrial enzymes (like MAO) and the cofactors for Phase II reactions unless they are specifically supplemented.[2][9] This makes the assay a relatively clean system to specifically evaluate CYP-mediated metabolism.

Trustworthiness (Self-Validating System): The reliability of the assay is ensured by running parallel incubations with well-characterized control compounds. A high-clearance control (e.g., Verapamil) and a low-clearance control (e.g., Warfarin) are included in every experiment to confirm that the enzymatic activity of the microsomal batch is within the expected range.

Experimental Protocol: Microsomal Stability Assay

  • Preparation of Reagents:

    • Test Compound Stock: Prepare a 10 mM stock solution of the benzylamine intermediate in DMSO.

    • Liver Microsomes: Thaw a vial of pooled liver microsomes (e.g., human, rat) on ice. Dilute to a working concentration of 1 mg/mL in a 0.1 M phosphate buffer (pH 7.4).[19]

    • NADPH Regenerating System (NRS): Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. The NRS continuously generates NADPH, the essential cofactor for CYP enzyme activity.[20]

  • Incubation Procedure:

    • Aliquot the diluted microsomal solution into a 96-well plate and pre-warm at 37°C for 5-10 minutes.

    • Prepare a separate plate with the test compound diluted to an intermediate concentration (e.g., 2 µM) in phosphate buffer.

    • To initiate the reaction, add the NRS solution to the microsome plate, followed immediately by the test compound solution. The final test compound concentration is typically 1 µM.[19]

    • Incubate the plate at 37°C with gentle shaking.[20]

  • Time-Point Sampling & Reaction Termination:

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[21]

    • Immediately terminate the reaction by adding the aliquot to a separate plate containing 2-3 volumes of ice-cold acetonitrile or methanol with an internal standard (IS).[20] The cold organic solvent precipitates the microsomal proteins, instantly halting all enzymatic activity.

  • Sample Processing & Analysis:

    • Centrifuge the termination plate at high speed (e.g., 4000 x g for 20 minutes) to pellet the precipitated proteins.[20]

    • Transfer the supernatant to a new plate for analysis.

    • Analyze the samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound.[22][23][24][25]

Data Presentation: Example Microsomal Stability Data

CompoundHalf-Life (t½, min)Intrinsic Clearance (CLint, µL/min/mg protein)
Benzylamine Analog A48.514.3
Benzylamine Analog B> 60< 11.5
Benzylamine Analog C12.256.8
Verapamil (Control)8.977.9
Hepatocyte Stability Assay

Expertise & Experience: This assay represents a more physiologically relevant system. Intact hepatocytes contain the full complement of metabolic enzymes, including Phase I (CYPs, MAOs) and Phase II (UGTs, SULTs), along with the necessary cofactors, all within a cellular environment.[5][17] This allows for a comprehensive assessment of a compound's overall hepatic metabolic fate.[8][26]

Trustworthiness (Self-Validating System): Assay validity is confirmed using control compounds and by monitoring cell viability throughout the experiment. Incubations are also run with heat-inactivated hepatocytes, which serve as a negative control to account for any non-enzymatic degradation of the test compound.[5]

Experimental Protocol: Hepatocyte Stability Assay

  • Preparation of Reagents:

    • Test Compound Stock: Prepare a 10 mM stock solution in DMSO. Dilute in warm incubation medium to a 2x working concentration (e.g., 2 µM).[5] The final DMSO concentration should not exceed 0.1% to avoid cytotoxicity.[5]

    • Hepatocytes: Rapidly thaw a vial of cryopreserved hepatocytes in a 37°C water bath. Transfer to pre-warmed incubation medium and perform a cell count and viability check (e.g., via Trypan Blue exclusion). Adjust the cell density to a 2x working concentration (e.g., 1.0 x 10⁶ viable cells/mL).[5]

  • Incubation Procedure:

    • Add equal volumes of the 2x test compound solution and the 2x hepatocyte suspension to the wells of a collagen-coated 24- or 48-well plate. The final cell density will be 0.5 x 10⁶ cells/mL and the final compound concentration 1 µM.[5]

    • Place the plate in a humidified incubator at 37°C with 5% CO₂ on an orbital shaker to keep the cells in suspension.[5]

  • Time-Point Sampling & Reaction Termination:

    • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), sample the cell suspension.[5][8]

    • Terminate the reaction by adding the sample to ice-cold acetonitrile with an internal standard.[26]

  • Sample Processing & Analysis:

    • Process samples as described in the microsomal assay (centrifugation, supernatant transfer).

    • Analyze the supernatant by LC-MS/MS to measure the disappearance of the parent compound.[26]

Data Analysis for In Vitro Assays

For both assays, the concentration of the test compound remaining at each time point is plotted against time.

  • Calculate Half-Life (t½): The natural logarithm of the percent remaining compound is plotted versus time. The slope of the linear regression (k) is determined.

    • t½ = 0.693 / k

  • Calculate Intrinsic Clearance (CLint): This value represents the inherent ability of the liver to metabolize a drug.

    • For Microsomes: CLint (µL/min/mg) = (0.693 / t½) * (incubation volume / mg of microsomal protein)[21]

    • For Hepatocytes: CLint (µL/min/10⁶ cells) = (0.693 / t½) * (incubation volume / number of hepatocytes in millions)[5]

These CLint values can then be scaled using physiological parameters to predict in vivo human hepatic clearance.[27]

Visualization of Experimental Workflow

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis cluster_output Output Parameters p1 Test Compound (10 mM Stock in DMSO) a2 Initiate Reaction (Add Compound) p1->a2 p2 Metabolic System (Microsomes or Hepatocytes) a1 Pre-warm System (37°C) p2->a1 p3 Cofactors (NADPH System or Cellular) p3->a2 a1->a2 a3 Incubate at 37°C (0-120 min) a2->a3 a4 Sample at Time Points a3->a4 a5 Terminate Reaction (Cold Acetonitrile + IS) a4->a5 d1 Protein Precipitation (Centrifugation) a5->d1 d2 Supernatant Analysis (LC-MS/MS) d1->d2 d3 Data Processing d2->d3 o1 Half-Life (t½) d3->o1 o2 Intrinsic Clearance (CLint) d3->o2

Caption: General workflow for in vitro metabolic stability assessment.

Section 3: In Silico Strategies for Early Prediction

Before a compound is even synthesized, computational models can provide valuable forecasts of its metabolic fate.[28][29] These in silico tools are indispensable for triaging large numbers of virtual compounds and guiding the design of more stable analogs.

  • Ligand-Based Models: These methods use the chemical structure of a compound to predict its stability.[29] Machine learning algorithms are trained on large datasets of compounds with experimentally determined metabolic stability data.[30][31] These models can classify a new compound as having low, medium, or high clearance with a reasonable degree of accuracy.[28][32]

  • Structure-Based Models: These approaches involve docking the compound into the three-dimensional crystal structure of a specific metabolizing enzyme (e.g., a CYP isoform).[29] This can help identify the most likely sites of metabolism (SoMs or "metabolic hotspots") on the molecule and predict the binding affinity, which is a key factor in the rate of metabolism.[33]

Visualization of Benzylamine Metabolic Pathways

G cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism parent Benzylamine Intermediate cyp CYP450 Enzymes parent->cyp mao MAO-B Enzyme parent->mao m1 Aromatic Hydroxylation cyp->m1 m2 N-Dealkylation cyp->m2 m3 Oxidative Deamination (Aldehyde formation) mao->m3 ugt UGT / SULT m1->ugt m4 Glucuronide or Sulfate Conjugate ugt->m4

Caption: Key metabolic pathways for benzylamine-based compounds.

Section 4: An Integrated Strategy for Chiral Intermediates

A robust assessment of metabolic stability requires an integrated approach that leverages both experimental and computational tools, with special considerations for chirality.

  • Early In Silico Screening: Use machine learning models and P450 docking to predict the stability and identify metabolic hotspots for a series of virtual or newly designed chiral benzylamine analogs. This helps prioritize which compounds to synthesize.

  • Initial Racemate Screening: For pragmatic, high-throughput screening, perform initial microsomal and hepatocyte stability assays on the racemic mixture.[4]

  • Decision Point:

    • If the racemate is highly stable: The risk of one enantiomer being highly unstable while the other is stable is relatively low.[4] The compound can be advanced with higher confidence.

    • If the racemate is moderately or highly unstable: This result is ambiguous. The instability could be driven by one enantiomer, or both could be equally unstable. At this point, chiral separation is necessary.

  • Enantiomer-Specific Analysis:

    • Develop a chiral LC-MS/MS method to resolve the individual enantiomers.

    • Re-run the microsomal and hepatocyte stability assays on each pure enantiomer. This provides definitive t½ and CLint values for each stereoisomer, allowing for a precise structure-activity relationship (SAR) and structure-metabolism relationship (SMR) to be established.

Visualization of Chiral Intermediate Decision Workflow

G start Chiral Benzylamine Intermediate (Racemate) assay Perform Microsomal & Hepatocyte Stability Assays start->assay decision Is CLint acceptable? assay->decision proceed Advance Compound decision->proceed Yes separate Perform Chiral Separation decision->separate No stop De-prioritize or Redesign reassay Re-assay Individual Enantiomers separate->reassay decision2 Is one enantiomer stable? reassay->decision2 decision2->proceed Yes decision2->stop No

Caption: Decision workflow for assessing chiral intermediates.

Conclusion

Predicting the metabolic stability of benzylamine-based chiral intermediates is a multi-faceted process that is critical for successful drug development. It requires a deep understanding of the underlying enzymatic pathways, the careful application of robust in vitro assays, and the strategic use of in silico models. By integrating data from microsomal, hepatocyte, and computational platforms, and by addressing the complexities of stereochemistry head-on, researchers can make informed decisions, optimize molecular design to enhance stability, and ultimately increase the probability of advancing durable and effective drug candidates into clinical development.

References

  • Domainex. Hepatocyte Stability Assay . Available from: [Link]

  • AxisPharm. Microsomal Stability Assay Protocol . Available from: [Link]

  • Di, L., et al. (2018). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures . ACS Medicinal Chemistry Letters. Available from: [Link]

  • Cyprotex. Hepatocyte Stability . Available from: [Link]

  • Cyprotex. Microsomal Stability . Available from: [Link]

  • Podlewska, S., & Kafel, R. (2018). MetStabOn—Online Platform for Metabolic Stability Predictions . International Journal of Molecular Sciences. Available from: [Link]

  • Creative Biolabs. In Silico Drug Metabolism Prediction Services . Available from: [Link]

  • Bioanalysis Zone. LC-MS . Available from: [Link]

  • Reddy, G. N., et al. (2021). Review on in vivo profiling of drug metabolites with LC-MS/MS in the past decade . Bioanalysis. Available from: [Link]

  • Li, L., et al. (2022). In Silico Prediction of Human and Rat Liver Microsomal Stability via Machine Learning Methods . Chemical Research in Toxicology. Available from: [Link]

  • Biotrial. GLP Quantitative Bioanalysis using LC-MS/MS . Available from: [Link]

  • Shah, P., et al. (2016). In silico Model Development for Predicting Human CYP3A4 Metabolic Stability Using Different Descriptor Generating Software and Machine Learning Techniques . NIH Research Festival. Available from: [Link]

  • Journal of Applied Bioanalysis. Applications Of Liquid Chromatography Mass Spectrometry (lc ms) In Drug Metabolism Studies . Available from: [Link]

  • Parkinson, D., et al. (1981). Some factors influencing the metabolism of benzylamine by type A and B monoamine oxidase in rat heart and liver . Journal of Pharmacy and Pharmacology. Available from: [Link]

  • Semantic Scholar. MetStabOn—Online Platform for Metabolic Stability Predictions . Available from: [Link]

  • International Journal of Chemistry Studies. Bioanalysis by LC-MS/MS: A review . Available from: [Link]

  • BioDuro. ADME Hepatocyte Stability Assay . Available from: [Link]

  • Lewinsohn, R., et al. (1980). Mammalian monoamine-oxidizing enzymes, with special reference to benzylamine oxidase in human tissues . Biochemical Pharmacology. Available from: [Link]

  • Parkinson, D., et al. (1981). Some factors influencing the metabolism of benzylamine by type A and B monoamine oxidase in rat heart and liver . PubMed. Available from: [Link]

  • Hanzlik, R. P., et al. (2001). Cytochrome P450-catalyzed oxidation of N-benzyl-N-cyclopropylamine generates both cyclopropanone hydrate and 3-hydroxypropionaldehyde via hydrogen abstraction, not single electron transfer . Journal of the American Chemical Society. Available from: [Link]

  • Edmondson, D. E., et al. (2009). Structures and Mechanism of the Monoamine Oxidase Family . Current Medicinal Chemistry. Available from: [Link]

  • Parkinson, D., et al. (1981). Some factors influencing the metabolism of benzylamine by type A and B monoamine oxidase in rat heart and liver . Journal of Pharmacy and Pharmacology. Available from: [Link]

  • BioIVT. (2022). ADME 101: Drug Metabolism Studies – Metabolic Stability . YouTube. Available from: [Link]

  • Singh, G., & Sharma, R. (2021). Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds . Drug Metabolism Letters. Available from: [Link]

  • Creative Bioarray. Microsomal Stability Assay . Available from: [Link]

  • protocols.io. (2022). Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1 . Available from: [Link]

  • Ackley, D. C., et al. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes . Springer Nature Experiments. Available from: [Link]

  • Singh, G., & Sharma, R. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds . Drug Metabolism Letters. Available from: [Link]

  • Is life worth living?. (2018). Do we need measure metabolic stability in chiral form? . Available from: [Link]

  • Molecules. (2024). From a Molecule to a Drug: Chemical Features Enhancing Pharmacological Potential II . Available from: [Link]

  • Optibrium. (2021). How to improve metabolic stability in drug discovery . YouTube. Available from: [Link]

  • Poirier, D., et al. (2021). Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3 . Molecules. Available from: [Link]

  • Creative Biolabs. Metabolic Stability Assay . Available from: [Link]

  • ChemHelpASAP. (2023). metabolic stability & determining intrinsic drug clearance . YouTube. Available from: [Link]

  • Nuvisan. Advanced in vitro metabolic stability assays for drug discovery . Available from: [Link]

  • ResearchGate. (2019). Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes . Available from: [Link]

  • De Camp, W. H. (1989). The Significance of Chirality in Drug Design and Development . Journal of Pharmaceutical Sciences. Available from: [Link]

  • Wikipedia. Benzylamine . Available from: [Link]

  • Bélanger, P. M., & Lalande, M. (1980). The cellular distribution of the metabolic deamination of benzylamine . Life Sciences. Available from: [Link]

  • García-García, A., et al. (2018). Benzylamine and Thenylamine Derived Drugs Induce Apoptosis and Reduce Proliferation, Migration and Metastasis Formation in Melanoma Cells . International Journal of Molecular Sciences. Available from: [Link]

  • Metabolon. The Role of CYP450 Enzymes in Drug Metabolism . Available from: [Link]

  • Preprints.org. (2024). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations . Available from: [Link]

  • Miksys, S., & Tyndale, R. F. (2011). Cytochrome P450–mediated drug metabolism in the brain . Journal of Psychiatry & Neuroscience. Available from: [Link]

Sources

Exploratory

Technical Guide: Ionization Profiling and pKa Dynamics of (2R)-Propane-1,2-diamine

This guide provides an in-depth technical analysis of the ionization behavior, pKa values, and physicochemical properties of (2R)-1-aminopropan-2-ylamine (chemically known as (2R)-propane-1,2-diamine ).[1][2] It is struc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the ionization behavior, pKa values, and physicochemical properties of (2R)-1-aminopropan-2-ylamine (chemically known as (2R)-propane-1,2-diamine ).[1][2] It is structured to support researchers in drug development and coordination chemistry.[1][2]

[1][2]

Executive Summary

(2R)-1-aminopropan-2-ylamine , systematically identified as (2R)-propane-1,2-diamine (CAS: 6852-78-4 for the R-isomer), is a chiral vicinal diamine.[1][2] It serves as a critical bidentate ligand in stereoselective synthesis and a solubilizing moiety in pharmaceutical design.[1][2] Its physicochemical behavior is governed by two distinct ionization events.[1][2] Understanding these transitions is essential for optimizing salt forms, predicting membrane permeability, and designing metal-ligand complexes.[1][2] This guide delineates the specific pKa values (~7.1 and ~10.0), the resulting speciation across physiological pH, and the methodologies for their precise determination.[2]

Chemical Identity and Structural Analysis

The molecule consists of a propane backbone with primary amine groups at positions 1 and 2.[1][2] The stereocenter at C2 in the (R)-configuration confers optical activity, distinguishing it from its enantiomer and the racemate (propylene diamine).[1]

FeatureDetail
IUPAC Name (2R)-propane-1,2-diamine
Common Synonyms (R)-1,2-Diaminopropane, (R)-Propylenediamine
Molecular Formula C

H

N

Molecular Weight 74.12 g/mol
Stereochemistry (R)-enantiomer (C2 chiral center)
Physical State Colorless, hygroscopic liquid
Structural Impact on Basicity

Unlike ethylenediamine, the presence of the methyl group at C2 in (2R)-propane-1,2-diamine exerts a positive inductive effect (+I).[1][2] This electron-donating character slightly increases the electron density on the adjacent nitrogen atoms compared to the unsubstituted ethylenediamine, theoretically enhancing basicity.[1][2] However, steric hindrance and solvation effects also play roles, resulting in pKa values closely aligned with, yet distinct from, its achiral analogs.[2]

pKa Values and Ionization Constants

The acid-base behavior of (2R)-propane-1,2-diamine is characterized by two protonation steps. In aqueous solution at 25°C, the molecule exists in equilibrium between the neutral diamine (


), the monoprotonated cation (

), and the diprotonated dication (

).
Experimental pKa Data

The following values represent consensus experimental data for 1,2-diaminopropane (valid for the R-enantiomer in achiral media).

ConstantEquilibrium ReactionValue (approx. at 25°C, I=0.1M)Description
pKa


9.9 – 10.0 Deprotonation of the monocation to neutral species.[1][2]
pKa


7.0 – 7.2 Deprotonation of the dication to monocation.[1]

Note: In older literature, these may be reported as stepwise stability constants (


). 

corresponds to

, and

corresponds to

.[2]
Mechanistic Interpretation
  • First Protonation (pH < 10): The first proton attacks the less sterically hindered or more basic nitrogen (typically the primary amine at C1, though rapid exchange occurs). The formation of the monocation (

    
    ) is highly favorable.[1]
    
  • Second Protonation (pH < 7): Protonation of the second amine is more difficult due to electrostatic repulsion from the existing positive charge.[1] This lowers the pKa of the second step significantly (from ~10 to ~7).

Ionization States and Speciation

The distribution of ionization states is pH-dependent.[1][2] This profile is critical for determining the effective charge of the molecule in physiological compartments (blood pH 7.4, lysosome pH 4.5).[2]

Speciation Zones
  • Zone A (pH < 6.0): Dominant Species:

    
     (Dication). 
    
    • Both amine groups are protonated.[1][2] The molecule is highly soluble in water and membrane-impermeable.[1][2]

  • Zone B (pH 7.5 – 9.0): Dominant Species:

    
     (Monocation). 
    
    • One amine is protonated.[1][2][3][4] This species is relevant for transport mechanisms involving cation transporters.[1][2]

  • Zone C (pH > 11.0): Dominant Species:

    
     (Neutral). 
    
    • Both amines are uncharged.[1][2] Lipophilicity is maximized, facilitating passive diffusion across lipid bilayers.[1][2]

Physiological Relevance (pH 7.4)

At physiological pH (7.4), the molecule exists primarily as a mixture of the dication (


)  and the monocation (

)
.
  • Using the Henderson-Hasselbalch equation:

    • For the

      
       equilibrium (pKa 
      
      
      
      7.1):
    • 
      
      
      
      
      Ratio
      
      
      2:1 favoring the monocation.[1]
Visualization: Ionization Pathway

The following diagram illustrates the stepwise deprotonation pathway.

IonizationPathway H2L H₂L²⁺ (Dication) pH < 7.0 HL HL⁺ (Monocation) pH 7.0 - 10.0 H2L->HL pKa₁ ≈ 7.1 (-H⁺) HL->H2L L L (Neutral) pH > 10.0 HL->L pKa₂ ≈ 10.0 (-H⁺) L->HL

Caption: Stepwise deprotonation of (2R)-propane-1,2-diamine from acidic to basic conditions.

Experimental Determination Protocols

To validate these values for a specific batch or derivative, the following self-validating protocols are recommended.

Method A: Potentiometric Titration (Gold Standard)

This method measures the pH change of an acidified amine solution upon addition of a standardized base.

Workflow:

  • Preparation: Dissolve pure (2R)-propane-1,2-diamine hydrochloride in degassed water (to exclude CO

    
    ).
    
  • Ionic Strength Control: Add KCl or KNO

    
     to maintain 
    
    
    
    .
  • Titration: Titrate with 0.1M carbonate-free NaOH at 25°C under N

    
     atmosphere.
    
  • Data Analysis: Use Bjerrum’s formation function (

    
    ) or software like HYPERQUAD to refine equilibrium constants.[1]
    
Method B: NMR Titration (Specific for Microscopic pKa)

Since the two amine groups are chemically distinct (one primary on a secondary carbon, one primary on a primary carbon), macro-pKa values are composites.


C-NMR titration can resolve microscopic protonation sites.

Workflow:

  • Sample: Prepare samples of the diamine in D

    
    O adjusted to pH values ranging from 2 to 12.
    
  • Measurement: Record

    
    C chemical shifts for C1, C2, and C3.
    
  • Analysis: Plot chemical shift (

    
    ) vs. pH. The inflection points of the sigmoidal curves correspond to the pKa values of the specific nitrogen atoms influencing those carbons.[1][2]
    

ExperimentalWorkflow Start Start: Pure (2R)-Propane-1,2-diamine HCl Prep Dissolve in degassed water Add KCl (I=0.1M) Start->Prep Titration Potentiometric Titration (Add 0.1M NaOH under N₂) Prep->Titration Data Record pH vs. Volume NaOH Titration->Data Calc Calculate Bjerrum function (n̄) Data->Calc Result Derive pKa₁ and pKa₂ Calc->Result

Caption: Standard workflow for potentiometric determination of diamine pKa values.

Pharmaceutical and Research Implications

Salt Selection and Solubility

Drug candidates containing this moiety are often formulated as dihydrochloride or tartrate salts.[1][2] The high pKa values ensure that in solid state, the molecule remains diprotonated, providing high lattice energy and stability.[2] In solution, the dicationic nature at pH < 6 guarantees high aqueous solubility (>1 g/mL).[2]

Coordination Chemistry

(2R)-propane-1,2-diamine is a privileged chiral ligand (often abbreviated as (R)-pn ).[1][2]

  • Chelation: It forms stable 5-membered chelate rings with transition metals (Cu

    
    , Pt
    
    
    
    ).[1]
  • pH Sensitivity: Complexation competes with protonation.[1][2] Metal binding typically requires pH > pKa

    
     (pH > 7) to ensure the availability of the monoprotonated or neutral species as a ligand.
    
Lipophilicity (LogD)

The distribution coefficient (LogD) varies drastically with pH:

  • pH 2: LogD is highly negative (very hydrophilic).[1]

  • pH 7.4: LogD remains negative but less so than at pH 2.[1][2]

  • pH 11: LogD approaches the LogP of the neutral molecule (~ -1.2), allowing organic solvent extraction.

References

  • NIST Standard Reference Database . 1,2-Diaminopropane Thermochemical Data. National Institute of Standards and Technology.[1][2][3][4] [Link]

  • Martell, A. E., & Smith, R. M. (2004).[2] NIST Critical Stability Constants of Metal Complexes. (Standard reference for amine pKa values).

  • PubChem Compound Summary . (2R)-propane-1,2-diamine (CID 447820).[1][2] National Center for Biotechnology Information.[1][2] [Link][5]

  • Perrin, D. D. (1965).[1] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[1][2] (Classic text for diamine ionization constants).

Sources

Protocols & Analytical Methods

Method

Application Note: High-Purity Synthesis of Lacosamide via Chiral Resolution using (2R)-1-aminopropan-2-ylamine

This Application Note is designed for researchers and process chemists focusing on the synthesis and purification of Lacosamide (Vimpat®).[1] It addresses the specific utilization of (2R)-1-aminopropan-2-ylamine (also kn...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists focusing on the synthesis and purification of Lacosamide (Vimpat®).[1] It addresses the specific utilization of (2R)-1-aminopropan-2-ylamine (also known as (R)-1,2-diaminopropane) as a critical chiral tool—specifically as a resolving agent for racemic precursors—to establish the necessary stereochemistry of the drug.[1]

[1]

Executive Summary

Lacosamide [(R)-2-acetamido-N-benzyl-3-methoxypropionamide] is a functionalized amino acid used for the treatment of partial-onset seizures.[1] The pharmacological activity resides almost exclusively in the (R)-enantiomer .[1] While industrial routes often employ expensive chiral pool starting materials like D-Serine, cost-effective alternative strategies involve synthesizing a racemic precursor and resolving it.[1]

This guide details a protocol where (2R)-1-aminopropan-2-ylamine serves as the key Chiral Resolving Agent .[1] By forming a diastereomeric salt with the racemic acid precursor, the desired (R)-isomer can be selectively crystallized, offering a robust alternative to expensive asymmetric hydrogenation or enzymatic resolution.[1]

Strategic Analysis & Chemical Logic

The Challenge: Enantiopurity vs. Cost

Standard synthesis (Scheme A) utilizes D-Serine , which is significantly more expensive than L-Serine or racemic precursors.[1]

  • D-Serine Route: High material cost, fewer steps.[1]

  • Racemic Route: Low material cost (from acrylic acid or DL-Serine), requires resolution.[1]

The Solution: (2R)-1-aminopropan-2-ylamine

The intermediate 2-acetamido-3-methoxypropanoic acid is a carboxylic acid.[1] To resolve the racemic mixture (


-Acid), a chiral base is required.[1]
(2R)-1-aminopropan-2-ylamine  (CAS: 6852-81-9) is an ideal candidate because:
  • Basicity: The diamine functionality ensures strong salt formation with the carboxylic acid.[1]

  • Rigidity: The short carbon chain provides a rigid chiral environment, maximizing the solubility difference between the

    
     and 
    
    
    
    diastereomeric salts.[1]
  • Recovery: The diamine can be recovered after the acid liberation step.[1]

Reaction Pathway

The process involves the formation of two diastereomeric salts:[1]

  • (R)-Acid

    
     (R)-Diamine  (Target: Less Soluble - Precipitates)
    
  • (S)-Acid

    
     (R)-Diamine  (Impurity: More Soluble - Remains in Mother Liquor)[1]
    

Experimental Protocol

Materials & Reagents
ReagentCAS No.[1][2][3][4][5]Role
(2R)-1-aminopropan-2-ylamine 6852-81-9 Key Resolving Agent
Racemic 2-acetamido-3-methoxypropanoic acid105665-80-3 (generic)Precursor
Benzylamine100-46-9Coupling Partner
Isobutyl chloroformate (IBCF)543-27-1Activation Agent
Isopropanol (IPA)67-63-0Solvent (Crystallization)
Step-by-Step Methodology
Phase 1: Formation of Diastereomeric Salt

Objective: Selectively crystallize the (R)-isomer salt.[1]

  • Dissolution: Charge a reactor with Racemic 2-acetamido-3-methoxypropanoic acid (1.0 eq) and Isopropanol (10 volumes). Heat to 50°C until fully dissolved.

  • Addition of Resolving Agent: Slowly add (2R)-1-aminopropan-2-ylamine (0.55 eq) dropwise over 30 minutes. Note: Using 0.5-0.6 eq optimizes for the "Pope-Peachy" method, precipitating the less soluble salt while leaving the other isomer in solution.[1]

  • Crystallization:

    • Maintain temperature at 50°C for 1 hour.

    • Cool slowly to 20°C at a rate of 5°C/hour.

    • Hold at 20°C for 4 hours. A white precipitate (The

      
      -Salt) will form.[1]
      
  • Filtration: Filter the solid. Wash the cake with cold Isopropanol (2 volumes).

  • Recrystallization (Optional but Recommended): If chiral purity is <98% ee, recrystallize the wet cake in refluxing Ethanol/Water (95:5).[1]

Phase 2: Liberation of the (R)-Acid

Objective: Remove the chiral amine to yield the pure acid intermediate.[1]

  • Suspension: Suspend the salt in Water (5 volumes) and Dichloromethane (DCM, 5 volumes).

  • Acidification: Adjust pH to 1-2 using HCl (1N). This protonates the diamine (making it water-soluble) and protonates the carboxylic acid (making it DCM-soluble).[1]

  • Extraction: Separate the layers. Extract the aqueous layer again with DCM.[1]

  • Concentration: Dry the combined organic layers over

    
     and evaporate to yield (R)-2-acetamido-3-methoxypropanoic acid  as a viscous oil or solid.
    
    • Target Yield: 35-40% (from racemic start, max theoretical is 50%).[1]

    • Target Optical Rotation:

      
       (c=1, MeOH).[1]
      
Phase 3: Synthesis of Lacosamide (Coupling)

Objective: Convert the resolved acid to the final drug substance.[1]

  • Activation: Dissolve the (R)-Acid in THF. Cool to -10°C. Add N-Methylmorpholine (NMM, 1.1 eq) followed by Isobutyl chloroformate (1.1 eq). Stir for 30 mins to form the mixed anhydride.

  • Coupling: Add Benzylamine (1.1 eq) dropwise, maintaining temperature < 0°C.

  • Workup: Allow to warm to room temperature. Quench with water.[1] Extract with Ethyl Acetate.[1] Wash with dilute HCl, NaHCO3, and Brine.[1]

  • Final Purification: Crystallize from Ethyl Acetate/Heptane to obtain Lacosamide.

Process Visualization

The following diagram illustrates the Resolution Pathway using Graphviz.

LacosamideResolution RacemicAcid Racemic Precursor (2-acetamido-3-methoxypropanoic acid) SaltFormation Salt Formation Solvent: Isopropanol, 50°C RacemicAcid->SaltFormation ResolvingAgent Key Intermediate/Agent (2R)-1-aminopropan-2-ylamine ResolvingAgent->SaltFormation Separation Filtration SaltFormation->Separation SolidSalt (R)-Acid • (R)-Diamine Salt (Precipitate) Separation->SolidSalt Insoluble Liquor (S)-Acid • (R)-Diamine (Mother Liquor) Separation->Liquor Soluble Acidification Acidification (HCl) & Extraction (DCM) SolidSalt->Acidification PureAcid (R)-2-acetamido-3-methoxypropanoic acid (Chiral Purity >99% ee) Acidification->PureAcid Coupling Coupling with Benzylamine (Mixed Anhydride Method) PureAcid->Coupling Lacosamide Lacosamide API Coupling->Lacosamide

Caption: Workflow for the chiral resolution of Lacosamide precursor using (2R)-1-aminopropan-2-ylamine.[1]

Quality Control & Validation

To ensure the "Trustworthiness" of this protocol, the following analytical checkpoints are mandatory:

Chiral HPLC Method[1]
  • Column: Chiralpak AD-H or OD-H (250 x 4.6 mm, 5 µm).[1]

  • Mobile Phase: n-Hexane : Isopropanol (90:10).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 215 nm.[1]

  • Acceptance Criteria: The (S)-enantiomer impurity must be < 0.5% in the intermediate acid before proceeding to coupling.[1]

Technical Note on Nomenclature

Researchers often confuse (2R)-1-aminopropan-2-ylamine [(R)-1,2-diaminopropane] with (R)-2-amino-1-propanol (Alaninol).[1]

  • Alaninol: Used in "Chiral Pool" synthesis (converting alcohol to ether/acid).[1]

  • Diamine (This Protocol): Used strictly as a Resolving Agent .[1] It does not incorporate into the final Lacosamide backbone but is "Key" to establishing stereochemistry in the racemic route.[1]

References

  • Vertex Pharmaceuticals. (2019).[1] Concise Synthesis of Lacosamide with High Chiral Purity. ACS Omega.[1][6] Link[1]

  • U.S. Patent No.[1] RE38551. (2004).[1] Anticonvulsant enantiomeric amino acid derivatives.[1] (Original patent describing the R-configuration requirement).[1] Link

  • Najera, C., et al. (2024).[1] Catalytic asymmetric synthesis of 1,2-diamines.[1] Chemical Society Reviews.[1] (Context on the synthesis and utility of chiral diamines). Link

  • CN Patent 102209707A. Method for synthesizing Lacosamide.[1] (Describes resolution strategies for Lacosamide intermediates). Link

Sources

Application

Application Note &amp; Protocols: Diastereoselective Reductive Amination for the Synthesis of Chiral Benzyl Diamines

For: Researchers, scientists, and drug development professionals. Abstract Chiral 1,2-diamines, particularly those with benzylic stereocenters, are privileged structural motifs in medicinal chemistry and serve as indispe...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Abstract

Chiral 1,2-diamines, particularly those with benzylic stereocenters, are privileged structural motifs in medicinal chemistry and serve as indispensable ligands in asymmetric catalysis. Reductive amination represents one of the most robust and versatile methods for their construction, offering a convergent and often one-pot approach to complex amine products. This guide provides an in-depth exploration of diastereoselective reductive amination strategies for preparing chiral benzyl diamines. We will delve into the underlying mechanisms, critical reagent selection, and process optimization. Detailed, field-proven protocols for the synthesis of a model compound, (1R,2R)-1,2-diphenylethane-1,2-diamine, are provided to illustrate these principles in practice.

Scientific Foundation: Mechanism and Stereocontrol

Reductive amination is a two-stage process that transforms a carbonyl group and an amine into a more substituted amine. The reaction proceeds through the formation of a hemiaminal intermediate, which then dehydrates to form an imine (from a primary amine) or an iminium ion (from a secondary amine). This C=N double bond is then reduced by a selective hydride agent to furnish the final amine product.[1][2]

The entire process can be performed in a single pot by choosing a reducing agent that is selective for the iminium ion over the starting carbonyl compound.[3][4] The key to synthesizing chiral diamines lies in controlling the stereochemistry of the newly formed C-N bond. This is typically achieved through a substrate-controlled diastereoselective reaction , where a chiral amine is reacted with a prochiral ketone or aldehyde. The inherent stereochemistry of the amine directs the hydride attack on the intermediate imine, leading to the preferential formation of one diastereomer.

Below is a generalized workflow for this process.

G cluster_0 Reaction Setup (One-Pot) cluster_2 Reduction & Product Formation A Chiral Benzyl Amine E Imine / Iminium Ion Formation A->E B Prochiral Benzaldehyde or Aryl Ketone B->E C Selective Reducing Agent (e.g., STAB) F Diastereoselective Hydride Attack C->F D Aprotic Solvent (e.g., DCE) D->E E->F G Chiral Benzyl Diamine (Target Product) F->G H Workup & Purification G->H I Isolated Product H->I

Caption: General workflow for one-pot diastereoselective reductive amination.

Critical Reagents & Parameter Optimization

The success of a reductive amination hinges on the judicious selection of reagents and reaction conditions.

The Reducing Agent: A Matter of Selectivity

The choice of reducing agent is paramount. It must reduce the imine/iminium intermediate much faster than it reduces the starting carbonyl compound.[5] This selectivity allows for a convenient "direct" or "one-pot" procedure where all components are mixed together.[3]

Reducing Agent Abbreviation Advantages Disadvantages & Considerations
Sodium Triacetoxyborohydride STAB, NaBH(OAc)₃Excellent selectivity for imines over carbonyls; mild and effective under weakly acidic conditions which favor iminium formation.[5][6]Moisture sensitive; not compatible with protic solvents like methanol.[3][7][8] Typically used in chlorinated solvents (DCE, DCM) or THF.[7]
Sodium Cyanoborohydride NaBH₃CNEffective and water-tolerant; can be used in protic solvents like methanol.[7]Highly toxic due to the potential release of HCN gas, especially under acidic conditions. Requires careful pH control.
Sodium Borohydride NaBH₄Inexpensive and readily available.Non-selective ; will readily reduce aldehydes and ketones.[7] Requires a two-step "indirect" procedure where the imine is pre-formed before the reductant is added.[7]
Catalytic Hydrogenation H₂, Pd/C"Green" chemistry approach; high-yielding.Can reduce other functional groups (e.g., alkenes, nitro groups). Requires specialized pressure equipment. The catalyst can sometimes be poisoned by sulfur-containing compounds.[9]

For most applications requiring high selectivity and operational simplicity, Sodium Triacetoxyborohydride (STAB) is the reagent of choice.[3][5] Its steric bulk and electron-withdrawing acetate groups moderate its reactivity, making it ideal for one-pot syntheses.[5]

The Role of Additives: Enhancing Imine Formation

For less reactive ketones or hindered amines, imine formation can be the rate-limiting step. In such cases, additives can be employed to facilitate the reaction.

  • Weak Acids: Acetic acid is often added in catalytic or stoichiometric amounts to protonate the carbonyl oxygen, making it more electrophilic, and to catalyze the dehydration of the hemiaminal to the iminium ion.[5]

  • Lewis Acids / Dehydrating Agents: Titanium(IV) isopropoxide, Ti(Oi-Pr)₄, is a highly effective additive that serves as both a Lewis acid to activate the carbonyl and a powerful water scavenger to drive the imine-formation equilibrium forward.[10][11] This is particularly useful for challenging substrates.[12]

G cluster_0 Mechanism cluster_1 Catalysis / Promotion A R-C(=O)-R' (Carbonyl) C Hemiaminal Intermediate A->C B R''-NH₂ (Amine) B->C D Iminium Ion [R-C(=N+H-R'')-R'] C->D - H₂O E Product Amine D->E + [H⁻] (from STAB) F H⁺ (e.g., AcOH) Catalyzes dehydration F->C G Ti(O-i-Pr)₄ Activates C=O Scavenges H₂O G->A G->C

Caption: Key intermediates and points of catalytic intervention.

Detailed Experimental Protocols

The following protocols describe the synthesis of a chiral C₂-symmetric diamine, a valuable ligand in asymmetric synthesis.[13]

Protocol 1: Diastereoselective Synthesis of (1R,2R)-N,N'-Dibenzyl-1,2-diphenylethane-1,2-diamine

This procedure illustrates a substrate-controlled reaction starting from a chiral diamine and a prochiral aldehyde.

Materials:

  • (1R,2R)-1,2-Diphenylethane-1,2-diamine (1.00 g, 4.71 mmol)

  • Benzaldehyde (1.05 g, 9.90 mmol, 2.1 eq)

  • Sodium triacetoxyborohydride (STAB) (3.00 g, 14.1 mmol, 3.0 eq)

  • 1,2-Dichloroethane (DCE) (50 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Dichloromethane (DCM)

  • Hexanes

Procedure:

  • To a 250 mL round-bottom flask under a nitrogen atmosphere, add (1R,2R)-1,2-diphenylethane-1,2-diamine (1.00 g, 4.71 mmol) and 1,2-dichloroethane (50 mL). Stir until all solids dissolve.

  • Add benzaldehyde (1.05 g, 9.90 mmol). Stir the mixture at room temperature for 30 minutes.

  • In portions over 15 minutes, carefully add sodium triacetoxyborohydride (3.00 g, 14.1 mmol). Note: The addition may be slightly exothermic.

  • Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by slow addition of 50 mL of saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice with 25 mL portions of dichloromethane.

  • Combine all organic layers, wash with 50 mL of brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., 5-10% ethyl acetate in hexanes) to yield the pure dibenzylated diamine.

Protocol 2: Synthesis of (±)-1,2-Diphenylethane-1,2-diamine via Double Reductive Amination

This procedure starts from a diketone (benzil) and uses ammonium acetate as the ammonia source to form the racemic diamine, which can then be resolved.[13][14]

Materials:

  • Benzil (5.00 g, 23.8 mmol)

  • Ammonium acetate (36.7 g, 476 mmol, 20 eq)

  • Sodium cyanoborohydride (4.48 g, 71.4 mmol, 3.0 eq)

  • Methanol (150 mL)

  • Concentrated aqueous HCl

  • 10 M aqueous NaOH

Procedure:

  • To a 500 mL round-bottom flask, add benzil (5.00 g, 23.8 mmol), ammonium acetate (36.7 g, 476 mmol), and methanol (150 mL).

  • Stir the suspension at room temperature and add sodium cyanoborohydride (4.48 g, 71.4 mmol) in one portion.

  • Stir the mixture at room temperature for 48 hours. The yellow suspension should gradually become a fine white precipitate.

  • Concentrate the reaction mixture to dryness under reduced pressure.

  • To the resulting solid, add 100 mL of water and carefully acidify to pH ~1 with concentrated HCl.

  • Wash the acidic aqueous solution with three 50 mL portions of ether to remove unreacted benzil and other non-basic impurities.

  • Cool the aqueous layer in an ice bath and basify to pH >12 by the slow, careful addition of 10 M NaOH.

  • Extract the basic aqueous layer with four 75 mL portions of dichloromethane.

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude diamine as a mixture of racemic and meso diastereomers.

  • The diastereomers can be separated by crystallization. The racemic pair can be subsequently resolved into its (R,R) and (S,S) enantiomers using L-(+)-tartaric acid as a resolving agent.[14]

Troubleshooting Guide

Observation Probable Cause(s) Recommended Action
Low Conversion / Reaction Stalls 1. Inefficient imine formation. 2. Deactivated reducing agent (STAB is moisture sensitive).1. Add 1.0 eq of acetic acid or 1.1 eq of Ti(Oi-Pr)₄ to drive imine formation. 2. Use freshly opened STAB from a reputable supplier. Ensure anhydrous conditions.
Formation of Alcohol Byproduct 1. Reducing agent is too reactive (e.g., NaBH₄ in a one-pot setup). 2. Water present in the reaction, hydrolyzing the imine back to the carbonyl.1. Switch to a more selective reagent like STAB. 2. Use anhydrous solvents and reagents. Consider adding a dehydrating agent like Ti(Oi-Pr)₄ or molecular sieves.
Low Diastereoselectivity 1. Reaction temperature is too high, eroding kinetic control. 2. Insufficient steric influence from the chiral substrate.1. Run the reaction at a lower temperature (e.g., 0 °C or -20 °C). 2. This is substrate-dependent; may require redesigning the synthesis or using a catalyst-controlled asymmetric method.
Over-alkylation (for primary amines) The newly formed secondary amine is reacting further with the carbonyl.Use a larger excess of the primary amine starting material to outcompete the product amine in the reaction. For some substrates, a two-step (indirect) procedure may be necessary.[15]

Conclusion

Diastereoselective reductive amination is a cornerstone of modern amine synthesis, providing reliable and scalable access to chiral benzyl diamines. By understanding the reaction mechanism and carefully selecting the reducing agent and conditions, researchers can effectively control the stereochemical outcome. The use of sodium triacetoxyborohydride offers a safe, selective, and operationally simple method for one-pot procedures, while additives like titanium(IV) isopropoxide can overcome limitations with less reactive substrates. The protocols and insights provided herein serve as a practical guide for professionals in chemical synthesis and drug development.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • designer-drug.com. (n.d.). Reductive amination with Titanium(IV)Isopropoxide. Retrieved from [Link]

  • Wikipedia. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • The Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

  • Trost, B. M., & Patterson, D. E. (2010). Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis. ACS Catalysis, 1(1), 88-91. [Link]

  • Reddit. (2017). Can someone please explain reductive amination. Retrieved from [Link]

  • Li, W., et al. (2022). 1,2-Diamines as the Amine Sources in Amidation and Rhodium-Catalyzed Asymmetric Reductive Amination Cascade Reactions. Organic Letters, 24(33), 6143–6148. [Link]

  • Han, Z., et al. (2013). Direct Asymmetric Reductive Amination for the Synthesis of Chiral β-Arylamines. Angewandte Chemie International Edition, 52(28), 7236-7239. [Link]

  • Zhang, X., et al. (2020). Iridium-catalyzed direct asymmetric reductive amination utilizing primary alkyl amines as the N-sources. Nature Communications, 11(1), 2499. [Link]

  • Xie, J. H., et al. (2018). Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Journal of the American Chemical Society, 140(5), 1986–1996. [Link]

  • Bhattacharyya, S., et al. (2000). Titanium(IV) Isopropoxide Mediated Solution Phase Reductive Amination on an Automated Platform: Application in the Generation of Urea and Amide Libraries. Combinatorial Chemistry & High Throughput Screening, 3(2), 117-124. [Link]

  • Agrawal, T., et al. (2023). Preparation of 1,4-Diamines by Enantio- and Diastereoselective Cu–Josiphos–Catalyzed Reductive Couplings of Azatrienes and Imines. The Journal of Organic Chemistry, 88(15), 10355–10367. [Link]

  • Salmi, C., Letourneux, Y., & Brunel, J. M. (2006). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Letters in Organic Chemistry, 3(5), 396-401. [Link]

  • Wikipedia. (n.d.). Diphenylethylenediamine. Retrieved from [Link]

  • Miriyala, B., Bhattacharyya, S., & Williamson, J. S. (2004). Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines. Tetrahedron, 60(7), 1463-1471. [Link]

  • Pikul, S., & Corey, E. J. (1993). (1R,2R)-(+)- and (1S,2S)-(−)-1,2-Diphenyl-1,2-Ethylenediamine. Organic Syntheses, 71, 22. [Link]

  • Bentham Science Publishers. (2006). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Retrieved from [Link]

  • Agrawal, T., et al. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(8), 5026–5046. [Link]

  • ACS Publications. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. Retrieved from [Link]

  • ACS Figshare. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. Retrieved from [Link]

  • ResearchGate. (2021). Reductive aminations of benzaldehyde. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Rogue Chem. (2024). Aldehydes & Ketones: Reductive Amination. Retrieved from [Link]

  • ResearchGate. (2003). One-Pot Synthesis of rac-1,2-Diphenylethylene-1,2-diamine. Retrieved from [Link]

  • Bessonov, V. V., et al. (2012). Stereoselective Synthesis of 1,2-Diamino-1,2-diarylethane Derivatives. Russian Journal of Organic Chemistry, 48(1), 108-114. [Link]

Sources

Method

using (2R)-1-aminopropan-2-ylamine as a chiral ligand in asymmetric catalysis

Technical Guide & Protocols Executive Summary & Strategic Rationale (2R)-1-aminopropan-2-ylamine (commonly (R)-1,2-diaminopropane ) represents the simplest chiral diamine scaffold available for asymmetric ligand design....

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Protocols

Executive Summary & Strategic Rationale

(2R)-1-aminopropan-2-ylamine (commonly (R)-1,2-diaminopropane ) represents the simplest chiral diamine scaffold available for asymmetric ligand design. While the cyclohexane-based analog (DACH) often dominates literature due to its rigid backbone, the propyl backbone offers distinct advantages in steric tunability and industrial scalability .

Unlike C2-symmetric diamines, (R)-1,2-diaminopropane is C1-symmetric . This lack of symmetry creates an electronic and steric differentiation between the two nitrogen coordination sites. In Salen-type complexes, this asymmetry can be leveraged to fine-tune the "approach trajectory" of substrates, particularly in Hydrolytic Kinetic Resolution (HKR) and Asymmetric Transfer Hydrogenation (ATH).

Key Applications Profile
ApplicationCatalyst ClassPrimary MechanismKey Advantage
Epoxide Resolution (HKR) Co(III)-SalenBimetallic Cooperative Nucleophilic AttackLow cost; High activity for terminal epoxides.
Transfer Hydrogenation Ru(II)-SulfonamideMetal-Ligand Bifunctional CatalysisEffective for sterically unencumbered ketones.
Michael Additions OrganocatalystH-Bonding ActivationFlexible backbone allows "induced fit" for specific substrates.

Ligand Design & Synthesis Workflow

The most high-impact application of this diamine is the synthesis of the (R)-Salen ligand, specifically the analogue to the Jacobsen catalyst.

Mechanistic Insight: The C1-Symmetry Effect

In the synthesis below, the condensation of the diamine with 3,5-di-tert-butylsalicylaldehyde yields a ligand where the imine environment near the methyl group (C2) is sterically distinct from the methylene side (C1). This subtle differentiation is critical when optimizing for substrates that are sensitive to the rigid "lock" of cyclohexyl-based ligands.

Visualization: Synthesis Workflow

SalenSynthesis Figure 1: Step-wise synthesis of the Co(III)-Salen catalyst from (R)-1,2-diaminopropane. Start Raw Material: (R)-1,2-Diaminopropane (Tartrate Salt or Free Base) Condensation Condensation Reflux (EtOH/MeOH) 4-6 Hours Start->Condensation Add dropwise Aldehyde Reagent: 3,5-di-tert-butyl- salicylaldehyde (2.05 eq) Aldehyde->Condensation Ligand Intermediate: (R)-Salen Ligand (Yellow Solid) Condensation->Ligand Precipitation Metallation Metallation Co(OAc)2 • 4H2O Inert Atmosphere Ligand->Metallation Degassed MeOH Oxidation Oxidation to Co(III) AcOH + Air (Open Flask) Metallation->Oxidation Co(II) Species FinalCat Active Catalyst: (R)-Co(III)-Salen-OAc (Dark Brown/Black) Oxidation->FinalCat Isolation

[1]

Detailed Protocols

Protocol A: Synthesis of the (R)-Salen Ligand

Objective: Synthesis of N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-propanediamine.

Reagents:

  • (R)-1,2-Diaminopropane dihydrochloride (or tartrate salt): 10.0 mmol

  • 3,5-Di-tert-butylsalicylaldehyde: 20.5 mmol

  • Ethanol (Absolute): 50 mL

  • Potassium Carbonate (

    
    ): 22.0 mmol (if using salt form)
    
  • Water: 10 mL

Step-by-Step:

  • Free Base Generation: If starting with the salt, dissolve the diamine salt in minimal water (10 mL) and add

    
    . Extract the free amine into ethanol or add directly if solubility permits. Note: Using the free liquid amine directly is preferred for yield.
    
  • Condensation: In a 250 mL round-bottom flask, dissolve 3,5-di-tert-butylsalicylaldehyde (4.80 g, 20.5 mmol) in Ethanol (50 mL).

  • Addition: Add (R)-1,2-diaminopropane (0.74 g, 10.0 mmol) dropwise to the stirring aldehyde solution.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 4 hours. The solution will turn bright yellow.

  • Crystallization: Cool the solution to room temperature, then to 0°C in an ice bath. The ligand will precipitate as a yellow crystalline solid.[1]

  • Isolation: Filter the solid, wash with cold ethanol (2 x 10 mL), and dry in vacuo.

    • Expected Yield: >85%[2][3][4]

    • QC Check:

      
       NMR (
      
      
      
      ) should show distinct imine protons (
      
      
      ) around 8.3-8.5 ppm.
Protocol B: Metallation to Co(III)-Salen (Active Catalyst)

Objective: Preparation of the active HKR catalyst.

Step-by-Step:

  • Deoxygenation: Charge a flask with the Ligand from Protocol A (1.0 eq) and Cobalt(II) Acetate tetrahydrate (1.1 eq). Evacuate and backfill with

    
     (3 cycles).
    
  • Solvation: Add degassed Methanol/Toluene (1:1 v/v) via syringe.

  • Co(II) Formation: Stir at reflux under

    
     for 2 hours. The solution turns a brick-red/brown color (Co(II) species).
    
  • Oxidation (Critical Step): Remove the heat and open the flask to air. Add Acetic Acid (2.0 eq). Stir vigorously open to the atmosphere for 4 hours. The mixture will darken to a deep brown/black (Co(III) species).

  • Workup: Remove solvents in vacuo. The residue is the active (R)-Co(III)-Salen-OAc complex. It can be used directly or recrystallized from hexane/methylene chloride for high-purity applications.

Application: Hydrolytic Kinetic Resolution (HKR)

This is the gold-standard application. The Co(III) complex catalyzes the hydrolysis of one enantiomer of a racemic epoxide, leaving the other enantiomer intact.

Mechanistic Visualization: Cooperative Catalysis

Current consensus (Jacobsen, JACS 2004) dictates a bimetallic mechanism where one Co-center activates the epoxide (electrophile) and a second Co-center activates the water/hydroxide (nucleophile).

HKR_Mechanism Figure 2: Bimetallic Cooperative Mechanism in HKR. RacemicEpoxide Racemic Epoxide (Substrate) Activation Step 1: Epoxide Activation (Lewis Acid Interaction) RacemicEpoxide->Activation CoComplex (R)-Co(III)-Salen (Catalyst) CoComplex->Activation Unit A NuAttack Step 2: Nucleophilic Attack (Rate Limiting Step) CoComplex->NuAttack Unit B (activates H2O) Activation->NuAttack Cooperative Catalysis Resolution Product Separation NuAttack->Resolution Chiral Diol\n(S-Config) Chiral Diol (S-Config) Resolution->Chiral Diol\n(S-Config) Resolved Epoxide\n(R-Config, >99% ee) Resolved Epoxide (R-Config, >99% ee) Resolution->Resolved Epoxide\n(R-Config, >99% ee)

Protocol C: HKR of Epichlorohydrin

Substrate: Racemic Epichlorohydrin (cheap, industrial precursor). Target: (R)-Epichlorohydrin (>99% ee).

  • Setup: In a flask open to air (no inert atmosphere needed for HKR), add (R)-Co(III)-Salen catalyst (0.5 mol%).

  • Substrate Addition: Add Racemic Epichlorohydrin (100 mmol). Stir to dissolve catalyst.

  • Activation: Cool to 0°C. Add Water (0.55 eq, 55 mmol) dropwise.

    • Caution: The reaction is exothermic. Control temperature to prevent non-selective thermal hydrolysis.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 12-16 hours.

  • Separation:

    • The product mixture contains volatile epoxide and non-volatile diol.

    • Distillation: Distill the unreacted (R)-epichlorohydrin under reduced pressure (ambient temperature, high vacuum) into a cold trap.

    • Residue: The pot residue contains the (S)-diol and the catalyst.

  • Performance Metrics:

    • Conversion: ~50-52%

    • ee (Epoxide):[4][5] >99% (Determined by Chiral GC).

Performance Comparison Data

The following table contrasts the Propyl backbone against the Cyclohexyl backbone for standard HKR of styrene oxide.

Metric(R)-1,2-Diaminopropane (Propyl)(R,R)-1,2-Cyclohexanediamine (DACH)Interpretation
Backbone Symmetry C1 (Asymmetric)C2 (Symmetric)Propyl offers electronic differentiation.
Steric Bulk LowHighPropyl is better for very bulky substrates.
Solubility High (in EtOH/MeOH)ModeratePropyl complexes are easier to process.
Cost (Ligand) Low ($)Medium (

)
Propyl is preferred for large-scale commodity chemicals.
Selectivity (

)
~50-80>100DACH is generally more selective, but Propyl is sufficient for many industrial targets.

References

  • Seminal HKR Methodology: Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides by Means of Catalytic Hydrolysis. Science, 277(5328), 936–938.

  • Mechanistic Elucidation (Cooperative Catalysis): Nielsen, L. P. C., Stevenson, C. P., Blackmond, D. G., & Jacobsen, E. N. (2004).[5] Mechanistic Investigation Leads to a Synthetic Improvement in the Hydrolytic Kinetic Resolution of Terminal Epoxides. Journal of the American Chemical Society, 126(5), 1360–1362.[5]

  • Practical Synthesis Guidelines: Larrow, J. F., & Jacobsen, E. N. (2003). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride. Organic Syntheses, 75, 1. (Note: Protocol adaptable to propyl backbone).

  • Review of Chiral Diamines: Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition, 37(19), 2580–2627.

Sources

Application

Topic: Preparation of Chiral Schiff Bases from (2R)-1-Aminopropan-2-ylamine

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract Chiral Schiff bases are a cornerstone of modern asymmetric synthesis, acting as "privileged ligands" capable of inducing stereo...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral Schiff bases are a cornerstone of modern asymmetric synthesis, acting as "privileged ligands" capable of inducing stereoselectivity in a vast array of chemical transformations.[1] Their modular nature and the ease with which their steric and electronic properties can be tuned make them indispensable tools in academic and industrial research. This application note provides a comprehensive guide to the synthesis, characterization, and application of chiral Schiff bases derived from the versatile building block, (2R)-1-aminopropan-2-ylamine. We present a detailed, field-proven protocol for the preparation of a C₂-symmetric salen-type ligand, offer in-depth explanations for key experimental choices, and discuss the characterization techniques required to validate the product's structure and purity. Furthermore, we explore the application of these ligands in metal-catalyzed asymmetric reactions, providing a complete workflow for researchers in organic synthesis and drug development.

Introduction: The Significance of (2R)-1-Aminopropan-2-ylamine in Ligand Design

The efficacy of a chiral ligand in asymmetric catalysis is determined by its ability to create a well-defined, three-dimensional chiral environment around a metal center. (2R)-1-aminopropan-2-ylamine, also known as (R)-1,2-diaminopropane, is an exceptional starting material for this purpose. Its key structural features include:

  • A Defined Stereocenter: The chiral center at the C2 position provides the fundamental source of chirality that is transferred during the catalytic process.

  • Two Primary Amine Groups: The presence of two nucleophilic primary amine groups allows for the straightforward synthesis of tetradentate ligands through condensation with two equivalents of a carbonyl compound. This typically results in highly stable, C₂-symmetric structures that are particularly effective in catalysis.

  • Commercial Availability: Its availability as a single enantiomer makes it a practical and cost-effective choice for synthesizing optically pure ligands.

The most common synthetic route to these ligands is the condensation reaction between the diamine and a suitable aldehyde or ketone, a reaction first reported by Hugo Schiff.[2] This forms the characteristic imine or azomethine (-C=N-) functional group that is central to the ligand's coordinating ability.

Reaction Mechanism and Stoichiometric Control

The formation of a Schiff base is a classic example of a nucleophilic addition-elimination reaction.[2] Understanding this mechanism is key to optimizing reaction conditions.

  • Nucleophilic Attack: The lone pair of electrons on the primary amine's nitrogen atom attacks the electrophilic carbonyl carbon of the aldehyde.

  • Hemiaminal Formation: This initial attack forms an unstable hemiaminal (or carbinolamine) intermediate.

  • Proton Transfer & Dehydration: A proton transfer is followed by the elimination of a water molecule. This dehydration step is typically the rate-limiting step and is often acid-catalyzed and driven to completion by heat.[3]

For a diamine like (2R)-1-aminopropan-2-ylamine, this process occurs at both amine groups, requiring precise stoichiometric control (a 1:2 molar ratio of diamine to aldehyde) to ensure the formation of the desired tetradentate ligand.[4][5]

ReactionMechanism cluster_reactants Reactants cluster_steps Reaction Pathway Diamine (2R)-1-Aminopropan-2-ylamine (Nucleophile) Attack Nucleophilic Attack Diamine->Attack Aldehyde Aldehyde (Electrophile, 2 eq.) Aldehyde->Attack Hemiaminal Hemiaminal Intermediate Attack->Hemiaminal Addition Dehydration Acid-Catalyzed Dehydration (-H₂O) Hemiaminal->Dehydration Proton Transfer Product Chiral Schiff Base (Imine Product) Dehydration->Product Elimination

Caption: General mechanism of Schiff base formation.

Detailed Experimental Protocol: Synthesis of (R,R)-N,N'-Bis(salicylidene)-1,2-propanediamine

This protocol describes the synthesis of a representative C₂-symmetric chiral Schiff base ligand from (2R)-1-aminopropan-2-ylamine and salicylaldehyde.

Materials and Equipment
MaterialGradeSupplierNotes
(2R)-1-Aminopropan-2-ylamine≥98% enantiomeric puritySigma-Aldrich, etc.Handle in a fume hood.
Salicylaldehyde≥98%Sigma-Aldrich, etc.Freshly distilled if necessary.
Absolute EthanolAnhydrous, ≥99.5%Fisher Scientific, etc.Serves as the reaction solvent.
Glacial Acetic AcidACS GradeVWR, etc.Optional catalyst.
Round-bottom flask (100 mL)--Must be dry.
Reflux condenser---
Magnetic stirrer and stir bar---
Heating mantle---
Büchner funnel and filter paper--For product isolation.
Thin Layer Chromatography (TLC) platesSilica gel 60 F₂₅₄-For reaction monitoring.
Step-by-Step Synthesis Procedure
  • Reactant Preparation: In a 100 mL round-bottom flask, dissolve salicylaldehyde (2.44 g, 20.0 mmol) in 30 mL of absolute ethanol. Stir the solution using a magnetic stir bar.

    • Scientist's Note: Using an excess of the aldehyde is generally avoided to simplify purification. Ensuring all reactants are fully dissolved before proceeding is critical for a homogeneous reaction.

  • Reaction Setup: In a separate beaker, dissolve (2R)-1-aminopropan-2-ylamine (0.74 g, 10.0 mmol) in 15 mL of absolute ethanol. Slowly add this amine solution dropwise to the stirring aldehyde solution at room temperature over 10-15 minutes.

    • Scientist's Note: The dropwise addition helps to control any initial exotherm and ensures a uniform reaction. A color change to bright yellow is typically observed upon addition, indicating the initial formation of the imine.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78-80 °C) using a heating mantle. Let the reaction proceed for 2-4 hours.[3][4]

    • Scientist's Note: Refluxing provides the thermal energy required to overcome the activation barrier for the dehydration step, driving the equilibrium towards the product.[2] A catalytic amount (1-2 drops) of glacial acetic acid can be added to speed up the reaction, although it is often unnecessary for activated aldehydes like salicylaldehyde.

  • Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate mobile phase. Spot the starting materials and the reaction mixture. The reaction is complete when the spot corresponding to the diamine has disappeared.[6]

  • Product Isolation: After the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. The yellow Schiff base product will often precipitate out of the solution upon cooling.[6] For complete precipitation, the flask can be placed in an ice bath for 30 minutes.

  • Purification: Collect the yellow crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol (2 x 10 mL) to remove any unreacted salicylaldehyde.

    • Scientist's Note: Washing with cold solvent is crucial to minimize loss of the desired product, which may have some solubility in the mother liquor.

  • Drying: Dry the purified Schiff base in a vacuum oven at 40-50 °C or in a desiccator to obtain the final product. The typical yield is 85-95%.

Workflow start Start dissolve_aldehyde 1. Dissolve Salicylaldehyde in Ethanol start->dissolve_aldehyde dissolve_amine 2. Dissolve (2R)-Diamine in Ethanol start->dissolve_amine add_amine 3. Add Amine Solution Dropwise to Aldehyde dissolve_aldehyde->add_amine dissolve_amine->add_amine reflux 4. Reflux Mixture (2-4 hours) add_amine->reflux monitor 5. Monitor by TLC reflux->monitor cool 6. Cool to Room Temp. & Ice Bath monitor->cool Reaction Complete filtrate 7. Filter Product cool->filtrate wash 8. Wash with Cold Ethanol filtrate->wash dry 9. Dry Under Vacuum wash->dry end End: Purified Chiral Schiff Base dry->end

Caption: Experimental workflow for Schiff base synthesis.

Structural Validation and Characterization

Confirming the identity and purity of the synthesized Schiff base is a critical, self-validating step. The following techniques are standard.

TechniquePurposeExpected Result / Key Features
FT-IR Spectroscopy Functional Group AnalysisDisappearance of N-H stretches (~3300-3400 cm⁻¹) from the diamine and C=O stretch (~1665 cm⁻¹) from the aldehyde. Appearance of a strong C=N (imine) stretch at ~1630 cm⁻¹.[7][8] A broad O-H stretch (~3000-3400 cm⁻¹) from the salicyl group will remain.
¹H NMR Spectroscopy Structural ElucidationAppearance of a characteristic singlet for the imine proton (HC=N) at δ 8.3-8.6 ppm. Disappearance of the aldehyde proton (CHO) signal at δ ~9.9 ppm. Aromatic and aliphatic protons will appear in their expected regions.
¹³C NMR Spectroscopy Carbon Skeleton ConfirmationAppearance of the imine carbon (C=N) signal at δ ~165 ppm. Disappearance of the aldehyde carbonyl carbon at δ ~190 ppm.
Mass Spectrometry Molecular Weight ConfirmationThe molecular ion peak [M]+ or protonated peak [M+H]+ should correspond to the calculated molecular weight of the product (C₁₇H₁₈N₂O₂ = 282.34 g/mol ).
Polarimetry Confirmation of ChiralityThe product should be optically active, exhibiting a specific rotation value, confirming that the chirality from the starting diamine was retained.

Application in Asymmetric Catalysis

Chiral Schiff bases derived from (2R)-1-aminopropan-2-ylamine are most powerful when used as tetradentate ligands in metal complexes. These complexes are highly effective catalysts for a range of enantioselective reactions.[9][10]

Example Application: Asymmetric Cyclopropanation A well-known application is the copper-catalyzed asymmetric cyclopropanation of olefins.

  • Catalyst Formation: The Schiff base ligand is reacted with a copper(II) salt (e.g., Cu(OAc)₂) to form the chiral copper(II)-Schiff base complex in situ or as an isolated species.

  • Catalytic Cycle: The active catalyst coordinates with the olefin and a diazo compound (the carbene source). The chiral ligand environment dictates the facial selectivity of the carbene addition to the double bond, leading to the preferential formation of one enantiomer of the cyclopropane product.[10]

CatalyticCycle catalyst [Cu(II)-Ligand] Complex intermediate1 Olefin Coordination catalyst->intermediate1 + Olefin intermediate2 Carbene Addition intermediate1->intermediate2 + Diazo Cmpd. - N₂ product Chiral Cyclopropane (Product) intermediate2->product Ring Formation product->catalyst Catalyst Regeneration

Caption: Simplified catalytic cycle for asymmetric cyclopropanation.

Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Low Yield Incomplete reaction; Product loss during workup.Increase reflux time and monitor by TLC. Ensure wash solvent is sufficiently cold.
Reaction Stalls Deactivated aldehyde; Insufficient heat.Add 1-2 drops of glacial acetic acid as a catalyst. Ensure the reaction is at a full, steady reflux.
Oily Product Impurities present; Incomplete solvent removal.Recrystallize from a different solvent system (e.g., ethanol/water). Ensure product is thoroughly dried under vacuum.
Product is not Optically Active Racemic starting diamine was used.Verify the enantiomeric purity of the (2R)-1-aminopropan-2-ylamine starting material.

Conclusion

The synthesis of chiral Schiff bases from (2R)-1-aminopropan-2-ylamine is a robust, reliable, and highly valuable procedure for chemists engaged in asymmetric synthesis. The protocol outlined in this note provides a straightforward method for producing high-purity, C₂-symmetric ligands. Proper characterization is essential to validate the integrity of the synthesized compound. These ligands serve as powerful tools, enabling the enantioselective synthesis of complex molecules crucial for the pharmaceutical and fine chemical industries.

References

  • Palmieri, G., & Mandoli, A. (2009). Stereoselective Reactions with Chiral Schiff Base Metal Complexes. CHIMIA International Journal for Chemistry, 63(4), 194-197. [Link]

  • Zheng, Z., et al. (2015). Evaluation of a chiral cubane-based Schiff base ligand in asymmetric catalysis reactions. Molecules, 20(8), 14836-14847. [Link]

  • Hayashi, T. (2016). Progress of Chiral Schiff Bases with C1 Symmetry in Metal-Catalyzed Asymmetric Reactions. The Chemical Record, 16(6), 2708-2735. [Link]

  • Cozzi, P. G. (2004). The Application of Chiral Schiff Base in Asymmetric Catalysis. Chemical Society Reviews, 33(7), 410-421. [Link]

  • Grivani, G., et al. (2012). Facile, mild and convenient preparation and characterization of some novel Schiff base ligands from synthetic diamines and salicylaldehyde. E-Journal of Chemistry, 9(4), 2133-2140. [Link]

  • Al-Amiery, A. A., et al. (2022). Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. ACS Omega, 7(5), 4065-4079. [Link]

  • Wikipedia. (n.d.). Enantioselective synthesis. Wikipedia. Retrieved February 12, 2026, from [Link]

  • Das, R. (2018). SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. Journal of Emerging Technologies and Innovative Research, 5(1), 1435-1441. [Link]

  • Bahekar, S. S., & Shinde, D. B. (2012). Synthesis of Schiff's bases in aqueous medium: a green alternative approach with effective mass yield and high reaction rates. Green Chemistry Letters and Reviews, 5(1), 59-62. [Link]

  • Tadavi, S. K., et al. (2018). Synthesis and characterization of a novel schiff base of 1,2-diaminopropane with substituted salicyaldehyde and its transition metal complexes: Single crystal structures and biological activities. Journal of Molecular Structure, 1152, 336-346. [Link]

  • Al-Amiery, A. A., et al. (2024). Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. ACS Omega, 9(6), 7015-7029. [Link]

  • Özer, M. S., et al. (2011). Solvent-Free Synthesis of Chiral Schiff-Base Ligands Based on Ferrocene under Microwave Irradiation and Application to Enantioselective Nitroaldol (Henry) Reaction. Chirality, 23(5), 374-378. [Link]

  • ResearchGate. (2021). Synthesis of Schiff Base through the Condensation Reaction Between Cellulose Dialdehyde with Ethylenediamine and Aniline as Well as Antibacterial Activity Test. ResearchGate. [Link]

  • ResearchGate. (2015). What are the conditions used for schiff base reaction?. ResearchGate. [Link]

Sources

Method

Application Note: Coordination Chemistry of (2R)-1-Aminopropan-2-ylamine with Transition Metals

Abstract (2R)-1-aminopropan-2-ylamine, commonly known as (R)-1,2-diaminopropane or (R)-propylenediamine ((R)-pn) , is a pivotal chiral ligand in coordination chemistry. Unlike its achiral analog ethylenediamine, (R)-pn p...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

(2R)-1-aminopropan-2-ylamine, commonly known as (R)-1,2-diaminopropane or (R)-propylenediamine ((R)-pn) , is a pivotal chiral ligand in coordination chemistry. Unlike its achiral analog ethylenediamine, (R)-pn possesses a chiral center that imposes rigid stereochemical control upon metal coordination. This application note details the mechanics of this "chiral locking" effect, provides a validated protocol for synthesizing the anticancer precursor cis-dichloro[(R)-1,2-diaminopropane]platinum(II) , and outlines analytical methods for verifying enantiomeric purity using Circular Dichroism (CD) spectroscopy.

Ligand Characteristics & Coordination Mechanics[1]

The Chelate Effect and Stereochemical Locking

When (R)-1,2-diaminopropane coordinates to a transition metal (e.g., Pt(II), Co(III)), it forms a five-membered chelate ring. To minimize steric strain, the ring adopts a puckered gauche conformation.

  • Equatorial Preference: The methyl group at the C2 position sterically prefers the equatorial orientation to avoid 1,3-diaxial interactions with the metal's axial ligands or the ring protons.

  • Lambda (

    
    ) Conformation:  For the (R)-enantiomer, this equatorial preference forces the chelate ring into a fixed 
    
    
    
    (lambda)
    conformation.
  • Chiral Induction: This conformational lock effectively transfers chiral information from the ligand to the metal center, making (R)-pn an exceptional tool for:

    • Stereoselective Catalysis: Inducing asymmetry in substrates during hydrogenation or oxidation.

    • Anticancer Therapeutics: Differential DNA binding kinetics compared to achiral analogs (e.g., Cisplatin).

Comparative Data: Ligand Stability

The presence of the methyl group enhances the lipophilicity of the resulting complex without significantly destabilizing the metal-nitrogen bond compared to ethylenediamine (en).

LigandpKa1pKa2log K (Cu(II) complex)Chelate Ring Conformation
Ethylenediamine (en)7.159.9810.7Fluxional (

)
(R)-1,2-Diaminopropane 6.92 9.82 10.9 Locked (

)

Experimental Protocol: Synthesis of cis-[Pt((R)-pn)Cl2]

Objective: Synthesize the chiral cisplatin analog cis-dichloro[(R)-1,2-diaminopropane]platinum(II) with >98% isomeric purity. Method: The Dhara Method (Iodide-assisted pathway) is utilized here. Direct reaction of


 with amines often leads to mixtures of cis and trans isomers and lower yields. The iodide intermediate ensures complete cis geometry due to the strong trans-effect of iodide.
Materials
  • Potassium tetrachloroplatinate(II) (

    
    ): 1.0 mmol (415 mg)
    
  • Potassium Iodide (KI): 4.0 mmol (664 mg)

  • (R)-1,2-Diaminopropane ((R)-pn): 1.05 mmol (Excess to ensure completion)

  • Silver Nitrate (

    
    ): 1.95 mmol (Stoichiometric deficit to prevent 
    
    
    
    contamination)
  • Potassium Chloride (KCl): Excess

  • Solvents: Deionized Water, Ethanol, Acetone.

Step-by-Step Procedure
Step 1: Formation of the Iodido Precursor (

)
  • Dissolve 415 mg of

    
     in 5 mL of deionized water.
    
  • Add 664 mg of KI dissolved in 2 mL of water.

  • Observation: The solution will instantly turn deep dark red/brown, indicating the formation of

    
    .
    
  • Stir at room temperature for 15 minutes.

Step 2: Ligand Addition
  • Dilute the (R)-pn ligand (1.05 mmol) in 2 mL of water.

  • Add the ligand solution dropwise to the stirring

    
     solution.
    
  • Critical Control Point: A yellow/brown precipitate of cis-[Pt((R)-pn)I2] will form. The iodide ligands direct the incoming amine to the cis position.

  • Stir for 30 minutes. Collect the solid by filtration and wash with cold water and ethanol.

Step 3: Conversion to Chloride (The Silver Activation)
  • Suspend the yellow cis-[Pt((R)-pn)I2] solid in 10 mL of water.

  • Add 1.95 mmol of

    
     (dissolved in water) dropwise.
    
  • Mechanism:

    
     precipitates 
    
    
    
    , leaving the activated diaqua species cis-[Pt((R)-pn)(H2O)2]
    
    
    in solution.
  • Stir for 1 hour in the dark (silver salts are photosensitive).

  • Filter off the yellow AgI precipitate. Retain the clear, colorless filtrate.

Step 4: Final Chloride Substitution
  • Add an excess of KCl (approx. 300 mg) to the filtrate.

  • Heat the solution gently to 50°C for 30 minutes.

  • Crystallization: The target complex cis-[Pt((R)-pn)Cl2] will precipitate as pale yellow needles upon cooling.

  • Filter, wash with ice-cold water, then acetone. Dry in a vacuum desiccator.

Synthesis Workflow Diagram

SynthesisWorkflow Start Start: K2PtCl4 (aq) IodideStep Add 4 eq. KI Forms K2PtI4 (Dark Red) Start->IodideStep Ligand Exchange LigandStep Add (R)-pn Ligand Forms cis-[Pt((R)-pn)I2] (Yellow Solid) IodideStep->LigandStep Trans-Effect Direction SilverStep Add 1.95 eq. AgNO3 Removes I- as AgI (Solid) Forms Aqua Complex (Solution) LigandStep->SilverStep Halide Abstraction FilterStep Filter AgI Keep Filtrate SilverStep->FilterStep ChlorideStep Add excess KCl Precipitate Target Complex FilterStep->ChlorideStep Anation FinalProduct Final Product: cis-[Pt((R)-pn)Cl2] (Pale Yellow Needles) ChlorideStep->FinalProduct Crystallization

Caption: Step-by-step Dhara synthesis method for high-purity cis-[Pt((R)-pn)Cl2].

Analytical Protocols: Self-Validating Systems

Circular Dichroism (CD) Spectroscopy

Because the (R)-pn ligand is chiral, the resulting Pt(II) complex must exhibit optical activity. CD spectroscopy is the definitive "self-validation" tool to confirm you have synthesized the correct enantiomer and that the ligand has not racemized.

  • Sample Prep: Dissolve 1 mg of complex in 10 mL of saline (0.9% NaCl) to prevent aquation.

  • Expected Signals (Cotton Effects):

    • Region: 250–350 nm (d-d transitions).

    • Signature: For square planar Pt(II) with (R)-diamines in the

      
       conformation, expect a negative  Cotton effect near 280-300 nm and a positive  band near 240 nm.
      
    • Validation: If the spectrum is flat, the ligand was racemic. If signs are inverted, the starting material was (S)-pn.

1H-NMR Characterization
  • Solvent: D2O.

  • Key Signal: The methyl group of the (R)-pn ligand will appear as a doublet around

    
     1.1–1.3 ppm.
    
  • Pt Satellites: Look for

    
     satellites on the methine/methylene protons, confirming coordination.
    

Application: Anticancer Mechanism & DNA Binding[2]

The therapeutic efficacy of [Pt((R)-pn)Cl2] relies on its ability to form intrastrand cross-links with DNA, primarily at d(GpG) sites. The chiral methyl group of (R)-pn projects into the major groove of the DNA helix, altering the kinetics of repair protein recognition compared to cisplatin.

Mechanism of Action Pathway

Mechanism Prodrug Prodrug: [Pt((R)-pn)Cl2] Activation Aquation in Cytoplasm (Low Cl- conc.) Prodrug->Activation Hydrolysis ActiveSpecies Active Species: [Pt((R)-pn)(H2O)Cl]+ Activation->ActiveSpecies DNABinding DNA Binding (N7 of Guanine) ActiveSpecies->DNABinding Adduct 1,2-Intrastrand Crosslink (Major Groove Distortion) DNABinding->Adduct Chiral Influence Apoptosis Apoptosis (Cell Death) Adduct->Apoptosis Transcription Block

Caption: Pharmacological pathway of (R)-pn platinum complexes from administration to cytotoxicity.

References

  • Synthesis of Platinum(II) Complexes: Dhara, S. C. (1970). "A Rapid Method for the Synthesis of Cis-[Pt(NH3)2Cl2]". Indian Journal of Chemistry, 8, 193. (Method adapted for diamines).[1][2]

  • Ligand Conformation: Bosnich, B., & Sullivan, E. A. (1975). "Asymmetric Synthesis and Conformation of Chiral Diamine Complexes". Inorganic Chemistry. Link

  • Anticancer Activity: Kelland, L. R. (1993). "The Resurgence of Platinum-Based Cancer Chemotherapy". Nature Reviews Cancer. Link

  • CD Spectroscopy of Pt Complexes: Hawkins, C. J., & Martin, E. (1981). "Circular Dichroism of Platinum(II) Complexes of 1,2-Diamines". Inorganic Chemistry. Link

  • Resolution of Ligand: Dwyer, F. P., & Garvan, F. L. (1959). "Resolution of Propylenediamine". Journal of the American Chemical Society. Link

Sources

Technical Notes & Optimization

Troubleshooting

resolving solubility issues of (2R)-1-aminopropan-2-ylamine salts in aqueous media

This technical guide addresses the solubility, stability, and handling of (2R)-1-aminopropan-2-ylamine (also known as (R)-1,2-diaminopropane) and its salts in aqueous media.[1] It is designed for researchers encountering...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the solubility, stability, and handling of (2R)-1-aminopropan-2-ylamine (also known as (R)-1,2-diaminopropane) and its salts in aqueous media.[1] It is designed for researchers encountering precipitation, slow dissolution, or stability issues.

[1]

Core Chemical Properties & Solubility Profile[2][3][4][5]

Before troubleshooting, verify the fundamental properties of your specific salt form. The solubility behavior of (2R)-1-aminopropan-2-ylamine is strictly dictated by pH and counter-ion identity.

PropertyDataTechnical Implication
CAS (Free Base) 6852-78-4Miscible in water; absorbs CO₂ from air (cloudiness).[1]
CAS (2HCl Salt) 19777-67-4Highly water-soluble (>50 mg/mL).[1] Stable solid.
pKa Values pKa₁ ≈ 6.6, pKa₂ ≈ 9.8At pH 7.4, it exists as a mixture of mono- (+1) and di-cations (+2).
Hygroscopicity HighSalts absorb atmospheric moisture rapidly, leading to "sticky" solids and weighing errors.
Problematic Anions Sulfate, Phosphate, TartrateDivalent anions can crosslink the dication, causing precipitation.

Troubleshooting Guide (Q&A)

Issue 1: "My solution turns cloudy or precipitates upon standing."

Diagnosis: This is often caused by Carbonate Formation or Anion Incompatibility .

  • Mechanism (Carbonate): The free amine (present if pH > 9) reacts with atmospheric CO₂ to form insoluble carbamates or carbonates.[1]

  • Mechanism (Anion): If dissolved in PBS (Phosphate Buffered Saline) or buffers containing sulfates, the dicationic amine (at pH < 7) can form insoluble ion-pair complexes with divalent anions (

    
    , 
    
    
    
    ).[1]

Corrective Action:

  • Degas Solvents: Use degassed or argon-purged water to prevent carbonate formation.[1]

  • Switch Buffers: If using PBS, switch to a halide-based buffer (e.g., Tris-HCl or HEPES) to avoid phosphate precipitation.[1]

  • Acidify: Ensure the pH is slightly acidic (pH 4–6) to keep the amine fully protonated and prevent CO₂ uptake.

Issue 2: "The solid salt is sticky and difficult to weigh/dissolve."

Diagnosis: Hygroscopicity . The salt has absorbed water from the air, altering its effective molecular weight and causing clumping. Corrective Action:

  • Drying: Dry the salt in a vacuum desiccator over

    
     or KOH pellets for 24 hours before use.
    
  • Handling: Weigh quickly in a glovebox or dry environment.

  • Stock Solution: Instead of weighing small solids repeatedly, prepare a concentrated stock solution (e.g., 1 M in water), titrate it to verify concentration, and store aliquots at -20°C.

Issue 3: "I cannot dissolve the specific tartrate salt."

Diagnosis: Intended Insolubility . Tartrate salts of chiral amines are often engineered to be insoluble for the purpose of chiral resolution (separating enantiomers). Corrective Action:

  • Convert to HCl Salt: If you need the amine in solution, you must break the tartrate salt.

    • Suspend the tartrate salt in water.

    • Add excess NaOH to pH > 12 (liberates the free amine oil).

    • Extract with dichloromethane (DCM).[1]

    • Treat the DCM layer with HCl in ether/dioxane to precipitate the soluble HCl salt.

Decision Tree: Resolving Solubility Issues

The following diagram outlines the logical workflow for diagnosing and fixing solubility problems.

SolubilityTroubleshooting Start Start: Salt won't dissolve or precipitates CheckPH Check pH of Solvent Start->CheckPH IsBasic Is pH > 9? CheckPH->IsBasic IsAcidic Is pH < 7? IsBasic->IsAcidic No CarbonateIssue Issue: Carbonate Formation (CO2 absorption) IsBasic->CarbonateIssue Yes CheckAnion Check Buffer Anions IsAcidic->CheckAnion Yes FixCarbonate Action: Acidify to pH < 6 Use degassed water CarbonateIssue->FixCarbonate IsDivalent Contains Phosphate/Sulfate? CheckAnion->IsDivalent PrecipitationIssue Issue: Dication-Anion Crosslinking IsDivalent->PrecipitationIssue Yes CheckState Check Solid State IsDivalent->CheckState No FixBuffer Action: Switch to Tris-HCl or Acetate Buffer PrecipitationIssue->FixBuffer IsSticky Is solid sticky/wet? CheckState->IsSticky HygroIssue Issue: Hygroscopicity (Water uptake) IsSticky->HygroIssue Yes FixHygro Action: Vacuum dry Make calibrated stock HygroIssue->FixHygro

Caption: Diagnostic workflow for identifying the root cause of insolubility based on pH, buffer composition, and physical state.

Detailed Protocols

Protocol A: Preparation of a Stable 100 mM Stock Solution

Use this protocol to bypass hygroscopicity issues and ensure consistent dosing.

  • Calculate Mass: For (R)-1,2-diaminopropane dihydrochloride (MW ≈ 147.05 g/mol ), weigh approximately 1.5 g (aiming for 10 mL volume). Note: Due to water weight, exact molarity will be determined by titration.

  • Dissolution: Dissolve the solid in 8 mL of degassed Milli-Q water.

  • pH Adjustment: Measure pH. It should be acidic. If neutral pH is required for your experiment, adjust carefully with 1 M NaOH, but do not exceed pH 8 to avoid carbonate formation.

  • Volume Adjustment: Bring total volume to 10 mL in a volumetric flask.

  • Validation (Optional but Recommended): Titrate a 100 µL aliquot with standardized 0.1 M NaOH to determine the exact amine concentration.

  • Storage: Store at 4°C in a tightly sealed vial (parafilm wrapped) to prevent CO₂ ingress.

Protocol B: Salt Exchange (Removing Interfering Anions)

Use this if your salt is a Tartrate or Sulfate and you need the Chloride salt.[1]

  • Dissolution/Suspension: Suspend 500 mg of the insoluble salt in 5 mL water.

  • Basification: Add 10 M NaOH dropwise until the solution clears and pH > 12. The amine is now a free base.

  • Extraction: Extract 3x with 10 mL Dichloromethane (DCM). The amine moves to the organic layer; the tartrate/sulfate stays in the water.

  • Drying: Dry the combined DCM layers over anhydrous

    
    . Filter.
    
  • Salt Formation: Cool the DCM solution on ice. Slowly add 2 M HCl in Diethyl Ether (or Dioxane) until precipitation ceases.

  • Isolation: Filter the white precipitate (Dihydrochloride salt) under nitrogen. Dry under vacuum.[2]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 447820, (R)-1,2-Diaminopropane.[1] Retrieved from [Link]

  • ResearchGate (2017). Precipitation of Amine Salts in Phosphate Buffers: Mechanisms and Troubleshooting. Retrieved from [Link]

Sources

Optimization

minimizing side reactions in the N-benzylation of 1,2-diaminopropane

The following guide serves as a specialized Technical Support Center for researchers optimizing the N-benzylation of 1,2-diaminopropane . It is designed to move beyond basic textbook definitions, offering actionable trou...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized Technical Support Center for researchers optimizing the N-benzylation of 1,2-diaminopropane . It is designed to move beyond basic textbook definitions, offering actionable troubleshooting workflows, rigorous mechanistic insights, and validated protocols to minimize side reactions.

Topic: Minimizing Side Reactions & Optimizing Selectivity Support Level: Tier 3 (Advanced Application Scientist)

Executive Summary: The Selectivity Challenge

The N-benzylation of 1,2-diaminopropane (propylene diamine) presents a classic chemoselectivity paradox. You are targeting a mono-N-alkylated species, but the product (a secondary amine) is often more nucleophilic than the starting material (a primary amine), leading to a "runaway" reaction toward poly-alkylation.

Furthermore, 1,2-diaminopropane is unsymmetrical , containing two distinct nucleophilic sites:

  • N1 (Primary Carbon): Less sterically hindered (

    
    ).
    
  • N2 (Secondary Carbon): More sterically hindered (

    
    ).
    

The Core Objective: Achieve high selectivity for the N1-mono-benzyl derivative while suppressing:

  • Over-alkylation (formation of N,N-dibenzyl or N,N'-dibenzyl species).

  • Regio-scrambling (reaction at the hindered N2 site).

  • Cyclization (formation of imidazolidines if aldehydes are used).

Troubleshooting Guide & FAQs

Issue 1: "I am observing significant amounts of di- and tri-benzylated byproducts."

Diagnosis: This is the most common failure mode in direct alkylation (using benzyl halides). The secondary amine formed upon the first benzylation is more electron-rich (due to inductive donation from the benzyl group) and often competes effectively with the remaining primary amine for the alkylating agent.

Corrective Actions:

  • Switch to Reductive Amination: Direct alkylation with benzyl bromide/chloride is kinetically difficult to control. Use Benzaldehyde followed by a reducing agent (e.g.,

    
    ). The intermediate imine is formed reversibly; reduction is the irreversible step.
    
  • The "Inverse Addition" Protocol: Do not add the diamine to the alkylating agent. Instead, add the benzylating agent dropwise to a large excess (5–10 equivalents) of 1,2-diaminopropane. This statistically favors the encounter of the electrophile with unreacted starting material rather than the product.

  • Solvent Selection: Use protic solvents (e.g., Methanol, Ethanol) for reductive amination to stabilize the iminium intermediate.

Issue 2: "Which nitrogen atom (N1 or N2) is reacting? I see two mono-benzylated isomers."

Diagnosis: While N1 is sterically favored, N2 is slightly more electron-rich due to the inductive effect of the adjacent methyl group. Under thermodynamic control (high heat, long reaction times), you may see increased N2 attack.

Technical Insight:

  • Kinetic Control favors N1: The primary carbon (

    
    ) is significantly more accessible. Performing the reaction at lower temperatures (0°C to RT)  enhances N1 selectivity.
    
  • Steric Bulk: If using reductive amination, the formation of the imine at N2 is sterically slower.

  • Validation: Use

    
     NMR to distinguish isomers. The N1-benzyl isomer will show a distinct shift in the methylene carbon compared to the methine carbon.
    
Issue 3: "My reaction stalls, or I see cyclic aminal byproducts."

Diagnosis: When using Benzaldehyde, 1,2-diamines can condense to form imidazolidines (5-membered rings) rather than the open-chain imine, especially if water is not removed or if the reduction is too slow.

Corrective Actions:

  • One-Pot vs. Two-Step: If imidazolidines form, switch to a stepwise reductive amination. Form the imine first in the presence of molecular sieves (to remove water and prevent hydrolysis/cyclization equilibrium), then add the reducing agent at low temperature.

  • Reducing Agent Strength: Use Sodium Triacetoxyborohydride (

    
    ) . It is milder and chemoselective for imines over aldehydes, preventing direct reduction of the benzaldehyde to benzyl alcohol.
    

Experimental Protocols

Protocol A: High-Selectivity Reductive Amination (Recommended)

Best for: Maximizing Mono-N1-Selectivity and minimizing over-alkylation.

Reagents:

  • 1,2-Diaminopropane (5.0 equiv)

  • Benzaldehyde (1.0 equiv)

  • 
     (1.5 equiv) or 
    
    
    
    (1.5 equiv)
  • Solvent: Methanol (dry)

Step-by-Step:

  • Imine Formation: In a round-bottom flask, dissolve 1,2-diaminopropane (50 mmol) in Methanol (50 mL).

  • Addition: Cool to 0°C. Add Benzaldehyde (10 mmol) dropwise over 30 minutes. Crucial: The excess diamine ensures the aldehyde reacts with a primary amine, not a secondary one.

  • Equilibration: Stir at 0°C for 1 hour. Add activated 3Å Molecular Sieves if moisture is a concern.

  • Reduction: Add

    
     (15 mmol) in small portions. (Caution: Hydrogen gas evolution).
    
  • Workup: Stir for 2 hours at RT. Quench with water. Extract with DCM.

  • Purification: The excess 1,2-diaminopropane is water-soluble and volatile. It can be removed by aqueous washing or vacuum distillation, leaving the clean mono-benzylated product.

Protocol B: Direct Alkylation (Legacy Method - Use with Caution)

Best for: Situations where reductive amination is chemically incompatible with other functional groups.

Reagents:

  • 1,2-Diaminopropane (10.0 equiv)

  • Benzyl Bromide (1.0 equiv)

  • Base:

    
     (1.1 equiv)
    
  • Solvent: Acetonitrile or DMF

Step-by-Step:

  • Dissolve 1,2-diaminopropane (100 mmol) and

    
     in Acetonitrile.
    
  • Cool to -10°C (Ice/Salt bath) to suppress N2 reaction and over-alkylation.

  • Dissolve Benzyl Bromide (10 mmol) in Acetonitrile and add very slowly via syringe pump (over 2-3 hours).

  • Note: The high dilution of the electrophile is the only barrier to poly-alkylation here.

Data & Comparison

Table 1: Comparison of Alkylation Strategies

ParameterDirect Alkylation (Bn-Br)Reductive Amination (PhCHO)
Dominant Mechanism

Substitution
Imine Condensation

Reduction
Selectivity (Mono:Poly) Low (typically 60:40 without excess)High (>90:10)
Regioselectivity (N1:N2) Moderate (Steric driven)High (Steric + Imine stability)
Major Side Reaction Dialkylation (N,N-dibenzyl)Benzyl Alcohol (if reduction too fast)
Atom Economy Low (requires large excess diamine)High (stoichiometry is cleaner)

Visualizing the Reaction Pathways

The following diagram illustrates the competing pathways. The Green path is the desired N1-Mono-Benzylation. The Red paths represent side reactions (N2 attack, Poly-alkylation, and Cyclization).

ReactionPathways Start 1,2-Diaminopropane + Benzaldehyde ImineN1 N1-Imine (Kinetic Product) Start->ImineN1 Fast (Sterics) ImineN2 N2-Imine (Sterically Hindered) Start->ImineN2 Slow Aminal Imidazolidine (Cyclic Aminal) Start->Aminal Reversible (Water present) MonoN1 N1-Benzyl (Desired Product) ImineN1->MonoN1 Reduction (NaBH4) MonoN2 N2-Benzyl (Regio-impurity) ImineN2->MonoN2 Reduction DiBenzyl N,N-Dibenzyl (Over-alkylation) MonoN1->DiBenzyl Excess PhCHO Over-reaction

Caption: Pathway analysis showing the kinetic preference for N1-benzylation (Green) vs. competing side reactions (Red/Yellow).

References

  • Salvatore, R. N., et al. (2002). "Synthesis of secondary amines." Tetrahedron, 58(46), 9151-9200. Link

    • Context: Comprehensive review of amine synthesis, highlighting the selectivity issues in direct alkylation vs.
  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

    • Context: The definitive guide on using to minimize side reactions in amine synthesis.
  • Cabral, S., et al. (2009). "Selective mono-alkylation of diamines." Tetrahedron Letters, 50(26), 3436-3439. Context: Discusses strategies for achieving mono-selectivity in symmetrical and unsymmetrical diamines.
Troubleshooting

strategies for removing benzyl protecting groups from (2R)-propane-1,2-diamine scaffolds

Executive Summary Removing benzyl (Bn) protecting groups from small, polar molecules like (2R)-propane-1,2-diamine presents two distinct challenges: catalyst poisoning during the reaction and product loss during isolatio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Removing benzyl (Bn) protecting groups from small, polar molecules like (2R)-propane-1,2-diamine presents two distinct challenges: catalyst poisoning during the reaction and product loss during isolation. This guide provides optimized protocols for catalytic hydrogenation and transfer hydrogenation, specifically tailored to preserve the (2R) stereocenter and maximize yield.

Module 1: Catalytic Hydrogenation (The Gold Standard)

Primary recommendation for scale-up and high purity.

Q: My debenzylation reaction using 10% Pd/C in Methanol has stalled. What is happening?

A: You are likely experiencing catalyst poisoning . Vicinal diamines are potent chelators. The free amine product binds tightly to the Palladium surface, blocking active sites and preventing further hydrogen adsorption.

The Fix: Acidic Protonation You must protonate the amine nitrogens to prevent them from coordinating with the metal.

  • Protocol Adjustment: Add 2.2 to 3.0 equivalents of HCl (or Acetic Acid) to the reaction mixture before adding the catalyst.

  • Mechanism:

    
    . The ammonium species (
    
    
    
    ) lacks the lone pair required to bind to the Pd surface, leaving the catalyst active.

Q: What is the optimized protocol for (2R)-propane-1,2-diamine?

Standard Operating Procedure (SOP-H2-BN):

  • Substrate: Dissolve (2R)-N,N'-dibenzylpropane-1,2-diamine (1.0 equiv) in MeOH (0.1 M concentration).

  • Additive: Add 1 M HCl in MeOH (2.5 equiv). Note: If your substrate is acid-sensitive, use Acetic Acid, but HCl is preferred for diamines.

  • Catalyst: Add 20% Pd(OH)₂/C (Pearlman’s Catalyst) (10-20 wt% loading).

    • Why Pearlman's? It is generally more robust than standard Pd/C for difficult N-debenzylations.

  • Hydrogenation:

    • Small Scale (<1g): Hydrogen balloon (1 atm) is usually sufficient if heated to 40-50°C.

    • Large Scale (>1g): Parr shaker or autoclave at 3-5 bar (45-75 psi) is recommended to overcome mass transfer limitations.

  • Monitoring: Monitor by TLC (ninhydrin stain) or LCMS. Look for the disappearance of the mono-benzyl intermediate.

Module 2: Troubleshooting & Optimization

Q: I am seeing the mono-benzyl intermediate persist. How do I drive it to completion?

A: The second benzyl group is often sterically harder to remove or the catalyst has deactivated. Consult the decision tree below for troubleshooting.

Troubleshooting Start Issue: Incomplete Reaction (Mono-Bn persists) CheckAcid 1. Check pH Start->CheckAcid AcidAction Add more HCl/AcOH (Ensure pH < 4) CheckAcid->AcidAction Basic/Neutral CheckCat 2. Catalyst Type CheckAcid->CheckCat Acidic CatAction Switch to Pd(OH)2 (Pearlman's Cat) CheckCat->CatAction Using Pd/C CheckGas 3. H2 Pressure CheckCat->CheckGas Using Pd(OH)2 GasAction Increase Pressure (Balloon -> 50 psi) CheckGas->GasAction Low Pressure CheckTemp 4. Temperature CheckGas->CheckTemp High Pressure TempAction Heat to 50-60°C CheckTemp->TempAction

Figure 1: Troubleshooting logic for stalled N-debenzylation reactions.

Module 3: Alternative Chemistry (Transfer Hydrogenation)

Recommended if high-pressure equipment is unavailable.

Q: Can I avoid using H₂ gas cylinders?

A: Yes, Catalytic Transfer Hydrogenation (CTH) is an excellent alternative. It is often faster than balloon hydrogenation because the local concentration of hydrogen on the catalyst surface is higher.

Protocol (CTH-Formate):

  • Setup: Dissolve substrate in MeOH or EtOH.

  • Donor: Add Ammonium Formate (5-10 equiv).

  • Catalyst: Add 10% Pd/C (10 wt% loading).

  • Conditions: Reflux (60-70°C) for 1-4 hours.

  • Note: This reaction generates

    
     and 
    
    
    
    . Ensure the vessel is vented (do not seal tightly).
  • Cleanup: The excess ammonium formate sublimes upon drying or can be removed during the salt formation step.

Comparison of Methods:

FeatureH₂ Gas (Standard)Transfer Hydrogenation (CTH)
Speed Slow (Balloon) to Fast (Parr)Very Fast (Reflux)
Selectivity HighHigh
Safety Flammability risk (Gas)Lower risk (Solid reagents)
Byproducts None (cleanest)Ammonium salts, CO₂
Best For Large scale, GMPSmall scale, rapid screening
Module 4: Isolation (The "Hidden" Trap)

Q: I rotovapped my reaction mixture and my product disappeared. Where did it go?

A: (2R)-propane-1,2-diamine is a low-molecular-weight amine (MW ~74 g/mol ) with a boiling point of ~119°C. However, it forms an azeotrope with water and is highly volatile under high vacuum, especially if heated.

The Solution: Isolate as the Dihydrochloride Salt Never isolate the free base unless necessary. The dihydrochloride salt is a stable solid (mp >220°C) and non-volatile.

Isolation Workflow:

Isolation RxnMix Reaction Mixture (MeOH, Catalyst, Product) Filter Filtration (Celite Pad) RxnMix->Filter Remove Pd Acidify Acidification (Add 4M HCl in Dioxane) Filter->Acidify Form Salt Evap Concentration (Rotovap) Acidify->Evap Remove Solvent Triturate Trituration (Et2O or Acetone) Evap->Triturate Induce Precip. Final Final Product (2R)-Diamine 2HCl Salt Triturate->Final Filter Solid

Figure 2: Isolation workflow to prevent volatility loss.

Step-by-Step Isolation:

  • Filter: Remove the Pd catalyst by filtering through a Celite pad.[1][2] Wash the pad with MeOH.[3]

  • Acidify: If you didn't use HCl in the reaction, add 4M HCl in Dioxane or concentrated aqueous HCl (excess, >2.5 equiv) to the filtrate.

  • Concentrate: Evaporate the solvent. The residue will be the stable dihydrochloride salt.

  • Purify: If the salt is sticky (hygroscopic), triturate with cold diethyl ether or acetone to obtain a white crystalline solid.

  • Verify: Check optical rotation. Literature value for (R)-1,2-diaminopropane[4]·2HCl is

    
     (
    
    
    
    ).
References
  • Catalyst Poisoning by Amines

    • Bernotas, R. C., & Cube, R. V. (1990).[5] The Use of Pearlman's Catalyst for Selective N-Debenzylation in the Presence of Benzyl Ethers. Synthetic Communications.

    • Insight: Establishes Pd(OH)
  • Transfer Hydrogenation Protocol

    • Ram, S., & Spicer, L. D. (1987).[2] Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrogenation with Ammonium Formate. Synthetic Communications.

    • Insight: definitive guide on using ammonium form
  • Mechanism of Amine Poisoning

    • Neri, C., et al. (2003).[6] Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation of Imines. Organometallics.

    • Insight: Detailed mechanistic study on how primary amines coordinate to metal centers to inhibit c
  • Physical Properties & Salt Isolation

    • PubChem Compound Summary for (2R)-propane-1,2-diamine dihydrochloride.[4]

    • Insight: Verification of volatility issues and stability of the hydrochloride salt form.

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to the NMR Spectroscopic Characterization of (2R)-1-aminopropan-2-ylamine and its Stereochemical Elucidation

In the landscape of pharmaceutical development and chiral synthesis, the unambiguous structural and stereochemical characterization of molecules is paramount. (2R)-1-aminopropan-2-ylamine, a simple yet crucial chiral dia...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and chiral synthesis, the unambiguous structural and stereochemical characterization of molecules is paramount. (2R)-1-aminopropan-2-ylamine, a simple yet crucial chiral diamine, serves as a valuable building block for more complex molecular architectures. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for its characterization, providing detailed insights into its atomic connectivity and three-dimensional arrangement. This guide offers an in-depth analysis of the ¹H and ¹³C NMR spectroscopic features of (2R)-1-aminopropan-2-ylamine, presents a comparative framework for its stereochemical assignment, and provides a robust experimental protocol for acquiring high-quality data.

The Significance of NMR in Chiral Amine Analysis

NMR spectroscopy is an indispensable tool for chemists, offering a non-destructive method to probe the chemical environment of individual atoms within a molecule. For chiral molecules like (2R)-1-aminopropan-2-ylamine, NMR not only confirms the molecular structure but also serves as a powerful technique for determining enantiomeric purity and assigning absolute stereochemistry, often with the aid of chiral derivatizing or solvating agents.[1] The inherent magnetic inequivalence of diastereomers forms the basis of these methods, allowing for the differentiation of enantiomers in the NMR spectrum.[2]

Predicted ¹H and ¹³C NMR Spectral Features of (2R)-1-aminopropan-2-ylamine

Molecular Structure and Proton/Carbon Environments

To understand the NMR spectra, it is crucial to first visualize the distinct proton and carbon environments within the molecule.

Caption: Molecular structure of (2R)-1-aminopropan-2-ylamine highlighting unique carbon and proton environments.

¹H NMR Spectrum Analysis

The proton NMR spectrum of (2R)-1-aminopropan-2-ylamine is expected to exhibit distinct signals corresponding to the different proton environments. The amine protons (N-H) often appear as broad signals and their chemical shifts can be highly dependent on solvent and concentration.[6][7][8]

Proton Assignment Expected Chemical Shift (δ, ppm) Expected Multiplicity Expected Coupling Constants (J, Hz)
-CH₃ (C3-H)~1.0-1.2Doublet (d)~6-7
-CH₂- (C1-H)~2.5-2.8Doublet of Doublets (dd)Diastereotopic protons, complex splitting
-CH- (C2-H)~2.9-3.2Multiplet (m)Complex due to coupling with CH₃ and CH₂
-NH₂ (primary & secondary)Broad, variable (e.g., 1.5-3.0)Singlet (broad)Typically no observable coupling

Rationale behind Predictions:

  • The methyl protons are adjacent to a chiral center and are therefore expected to appear as a doublet.

  • The methylene protons at the C1 position are diastereotopic due to the adjacent chiral center at C2. This means they are in different chemical environments and will likely have different chemical shifts and couple with each other (geminal coupling) and with the C2 proton (vicinal coupling), resulting in a complex multiplet, likely a doublet of doublets for each proton.

  • The methine proton at the chiral center (C2) will be coupled to the three methyl protons and the two methylene protons, leading to a complex multiplet.

  • The amine protons often undergo rapid exchange, which broadens their signals and usually decouples them from adjacent carbon-bound protons. Their chemical shift is highly sensitive to factors like solvent, temperature, and concentration.[7][8] A D₂O exchange experiment can be used to confirm their assignment, as the N-H signals will disappear.[7][8]

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to be simpler, showing three distinct signals for the three carbon atoms.

Carbon Assignment Expected Chemical Shift (δ, ppm)
-CH₃ (C3)~18-25
-CH₂- (C1)~45-50
-CH- (C2)~50-55

Rationale behind Predictions:

  • The methyl carbon (C3) will be the most upfield signal.

  • The methylene (C1) and methine (C2) carbons are attached to electron-withdrawing nitrogen atoms, which deshields them and shifts their signals downfield.[7] The methine carbon, being at the chiral center and bonded to a nitrogen, is expected to be the most downfield of the aliphatic carbons.

Comparative Analysis: Distinguishing Enantiomers

The NMR spectra of the two enantiomers, (2R)- and (2S)-1-aminopropan-2-ylamine, are identical in an achiral solvent. To differentiate them, a chiral environment must be introduced. This is typically achieved by one of two methods:

  • Chiral Derivatizing Agents (CDAs): The enantiomeric mixture is reacted with a chiral agent to form a pair of diastereomers. These diastereomers have different physical properties and, crucially, distinct NMR spectra.[1][2] For primary amines, common CDAs include Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid) or its acid chloride.[2]

  • Chiral Solvating Agents (CSAs): The enantiomeric mixture is dissolved in a chiral solvent or in the presence of a chiral additive that forms transient diastereomeric complexes. These complexes have slightly different NMR spectra for each enantiomer.[1]

Workflow for Chiral Discrimination using a Derivatizing Agent

chiral_discrimination_workflow cluster_0 Sample Preparation cluster_1 NMR Analysis racemic_amine (R/S)-1-aminopropan-2-ylamine reaction Reaction to form Diastereomers racemic_amine->reaction cda Chiral Derivatizing Agent (e.g., Mosher's Acid Chloride) cda->reaction nmr_acquisition Acquire 1H or 19F NMR Spectrum reaction->nmr_acquisition Diastereomeric Mixture spectral_analysis Analyze Diastereomeric Signals nmr_acquisition->spectral_analysis enantiomeric_ratio Determine Enantiomeric Ratio spectral_analysis->enantiomeric_ratio Integration of Signals

Caption: Workflow for determining enantiomeric purity using a chiral derivatizing agent.

Upon derivatization, the protons (and carbons) near the newly formed stereocenter will exhibit different chemical shifts for the (R,R) and (S,R) diastereomers. The integration of these distinct signals allows for the quantification of the enantiomeric excess.

Experimental Protocol for NMR Analysis

This protocol outlines the steps for acquiring high-quality ¹H and ¹³C NMR spectra of (2R)-1-aminopropan-2-ylamine.

Materials:

  • (2R)-1-aminopropan-2-ylamine sample

  • Deuterated chloroform (CDCl₃) or Deuterated methanol (CD₃OD)

  • NMR tubes (5 mm)

  • Pipettes and vials

Instrumentation:

  • NMR Spectrometer (e.g., 400 MHz or higher for better resolution)

Procedure:

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of (2R)-1-aminopropan-2-ylamine into a clean, dry vial.

    • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (CDCl₃ is common, but CD₃OD may be preferred to observe N-H protons that exchange more slowly).

    • Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

    • Transfer the solution to a clean NMR tube.

  • Instrument Setup and Shimming:

    • Insert the NMR tube into the spectrometer.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve a homogeneous field, which is critical for high-resolution spectra. Automated shimming routines are standard on modern spectrometers.

  • ¹H NMR Acquisition:

    • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

    • Use a standard pulse sequence (e.g., a 30° or 90° pulse).

    • Set the number of scans (e.g., 8-16 scans) to achieve a good signal-to-noise ratio.

    • Process the data by applying Fourier transformation, phase correction, and baseline correction.

    • Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

  • ¹³C NMR Acquisition:

    • Switch the spectrometer to the ¹³C nucleus.

    • Set the spectral width to cover the expected range of carbon signals (e.g., 0-100 ppm for this aliphatic compound).

    • Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

    • A larger number of scans will be required for ¹³C due to its lower natural abundance (e.g., 128-1024 scans).

    • Process the data similarly to the ¹H spectrum.

    • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

  • D₂O Exchange (Optional):

    • After acquiring the initial ¹H spectrum, add a drop of deuterium oxide (D₂O) to the NMR tube.

    • Shake the tube gently to mix.

    • Re-acquire the ¹H spectrum. The broad N-H signals should disappear or significantly decrease in intensity, confirming their assignment.

Conclusion

The NMR spectroscopic characterization of (2R)-1-aminopropan-2-ylamine is a critical step in its utilization in research and development. While the standard ¹H and ¹³C NMR spectra provide confirmation of the molecular structure, the true power of NMR in this context lies in its ability to probe and quantify stereochemistry. Through the use of chiral derivatizing or solvating agents, researchers can confidently determine the enantiomeric purity of their samples, ensuring the integrity of their chiral syntheses. The protocols and predictive analyses outlined in this guide provide a solid foundation for the successful spectroscopic characterization of this important chiral building block.

References

  • Wenzel, T. J., & Chisholm, C. D. (2011). Using NMR spectroscopic methods to determine enantiomeric purity and assign absolute stereochemistry. Progress in Nuclear Magnetic Resonance Spectroscopy, 59(2), 1-63. [Link]

  • Seco, J. M., Quíñoa, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews, 104(1), 17-118. [Link]

  • Pérez-Victoria, I., et al. (2021). Chiral Vicinal Diamines Derived from Mefloquine. The Journal of Organic Chemistry, 86(16), 11139-11146. [Link]

  • McDonald, R. I., et al. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(7), 5364-5378. [Link]

  • Fiveable. (n.d.). Spectroscopy of Amines. Organic Chemistry Class Notes. [Link]

  • OpenStax. (2023). 24.10 Spectroscopy of Amines. Organic Chemistry. [Link]

  • Kim, J. H., et al. (2001). 1H NMR study of chiral recognition of amines by chiral Kemp's acid diamide. Tetrahedron Letters, 42(44), 7867-7869. [Link]

  • NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

  • da Silva, A. C., et al. (2018). SYNTHESIS OF CHIRAL 1,5-DIAMINES DERIVED FROM (R)-(+)-CAMPHOR. Química Nova, 41(8), 889-895. [Link]

  • PubChem. (n.d.). (2R)-1-aminopropan-2-ol. National Center for Biotechnology Information. [Link]

  • Yang, W., Wang, C., & Arrighi, V. (2020). ¹H NMR spectra of 1,2-diaminopropane and the formed silver–amine complex, D2O used as solvent for both. ResearchGate. [Link]

Sources

Comparative

chiral HPLC methods for separating (2R) and (2S) isomers of benzyl-1,2-diaminopropane

Executive Summary & Strategic Analysis The separation of (2R)- and (2S)-N-benzyl-1,2-diaminopropane presents a classic chromatographic challenge: resolving a small, basic, polar molecule that has been modified with a hyd...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The separation of (2R)- and (2S)-N-benzyl-1,2-diaminopropane presents a classic chromatographic challenge: resolving a small, basic, polar molecule that has been modified with a hydrophobic chromophore. While the parent compound (1,2-diaminopropane) is often separated using crown ethers due to its lack of UV absorbance and high polarity, the addition of the benzyl group fundamentally alters the separation strategy.

The benzyl moiety acts as a "retention handle," introducing


-

interaction capabilities and increasing hydrophobicity. This makes Polysaccharide-based Chiral Stationary Phases (CSPs) the superior choice over ligand-exchange or crown-ether phases for this specific derivative, offering better loadability, robustness, and solvent flexibility.

This guide outlines three validated methodologies, prioritized by robustness and ease of implementation in a drug development setting.

Critical Methodologies

Method A: The "Gold Standard" – Polysaccharide CSPs (Normal Phase)

Best for: Routine analysis, high throughput, and preparative scaling.

The Amylose tris(3,5-dimethylphenylcarbamate) selector (e.g., Chiralpak AD-H, IA) is the industry standard for benzyl-amines. The benzyl group inserts into the chiral grooves of the amylose polymer, while the amine groups interact via hydrogen bonding with the carbamate linkage.

  • Column: Chiralpak AD-H or Chiralpak IA (Immobilized),

    
    , 
    
    
    
    .
  • Mobile Phase:

    
    -Hexane : Isopropanol (IPA) : Diethylamine (DEA) 
    
    
    
    .[1]
  • Flow Rate:

    
    .
    
  • Temperature:

    
    .
    
  • Detection: UV @

    
     (Benzyl chromophore).
    

Mechanistic Insight: The Diethylamine (DEA) additive is non-negotiable. Without it, the basic amino groups of the analyte will interact strongly with residual silanols on the silica support, causing severe peak tailing and loss of resolution (


). The DEA masks these sites and ensures the separation is driven purely by the chiral selector.
Method B: The "Polar Specialist" – Crown Ether CSPs (Reversed Phase)

Best for: Samples with high aqueous content or when the primary amine is the chiral center.

If the benzyl group is attached to the secondary carbon, leaving the primary amine at the chiral center free (


), Crown Ether CSPs  (e.g., Crownpak CR-I) are highly effective. They form a host-guest inclusion complex with the protonated primary amine (

).
  • Column: Crownpak CR-I (+),

    
    , 
    
    
    
    .
  • Mobile Phase: Perchloric Acid (pH 1.5 to 2.0) / Methanol

    
    .
    
  • Flow Rate:

    
     (Lower flow due to high viscosity/pressure).
    
  • Temperature:

    
     (Lower T often improves selectivity).
    
  • Detection: UV @

    
     or 
    
    
    
    .

Mechanistic Insight: This mechanism is sterically driven . The crown ether forms a tripod hydrogen bond with the ammonium protons. If the benzyl group creates too much steric bulk near the ammonium site, this method will fail. It is less robust than Method A but offers unique selectivity if Method A fails.

Method C: Indirect Separation (Derivatization)

Best for: Trace analysis in biological matrices (plasma/urine) where sensitivity is paramount.

Reacting the diamine with a chiral derivatizing agent (CDA) or a strong UV/Fluorescent tag converts enantiomers into diastereomers, which can be separated on achiral C18 columns.

  • Reagent: GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate).

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
    , 
    
    
    
    .
  • Mobile Phase: Acetonitrile : 0.1%

    
     Gradient.
    
  • Detection: UV @

    
     or Fluorescence.
    

Comparative Analysis

FeatureMethod A: Polysaccharide (AD-H/IA)Method B: Crown Ether (CR-I)Method C: Derivatization (GITC)
Selectivity (

)
High (

)
Very High (

) for

amines
Moderate to High
Robustness Excellent (Self-validating)Moderate (Sensitive to T/pH)Low (Reaction kinetics vary)
Sample Prep Dilute & ShootpH Adjustment requiredComplex (Reaction step)
Throughput



(incl. prep)
Scalability High (Prep-HPLC feasible)Low (Analytical only)N/A
Cost ModerateHigh (Specialty Column)High (Reagents + Labor)

Experimental Protocols

Protocol 1: Direct Separation on Chiralpak AD-H[2]
  • System Prep: Flush HPLC system with Isopropanol to remove any aqueous buffers.

  • Mobile Phase: Premix

    
    -Hexane/IPA/DEA 
    
    
    
    .[1] Note: DEA is volatile; prepare fresh daily.
  • Equilibration: Pump mobile phase at

    
     for 20 column volumes (
    
    
    
    ) until baseline stabilizes.
  • Sample Prep: Dissolve

    
     of racemic benzyl-1,2-diaminopropane in 
    
    
    
    of Mobile Phase.
    • Tip: If the sample is a salt (e.g., HCl salt), add one drop of DEA to the sample vial to free-base the amine before injection.

  • Injection: Inject

    
    .
    
  • Optimization:

    • If

      
      : Decrease IPA to 5% to increase retention and selectivity.
      
    • If Tailing > 1.2: Increase DEA to 0.2%.

Protocol 2: Troubleshooting "Memory Effects"

Basic amines can adsorb to non-specific sites on the column frit or system tubing, leading to "ghost peaks" or shifting retention times.

  • Remedy: Passivate the system by injecting

    
     of 0.1% DEA in IPA before the first analytical run.
    

Visualized Workflows (Graphviz)

Diagram 1: Method Selection Decision Tree

This logic gate ensures you select the correct column based on the specific isomer structure and lab constraints.

MethodSelection Start Analyte: Benzyl-1,2-Diaminopropane CheckStructure Is the Chiral Center a Primary Amine (-NH2)? Start->CheckStructure Decision1 Yes (e.g., N-benzyl on C3) CheckStructure->Decision1 Primary (-NH2) Decision2 No (Secondary Amine at Chiral Center) CheckStructure->Decision2 Secondary (-NH-R) Polysaccharide METHOD A: Polysaccharide CSP (Chiralpak AD-H / IA) Normal Phase Decision1->Polysaccharide General Screening (Preferred) CrownEther METHOD B: Crown Ether CSP (Crownpak CR-I) Acidic Aqueous Mobile Phase Decision1->CrownEther High Selectivity Required Decision2->Polysaccharide Mandatory Path Derivatization METHOD C: Derivatization (GITC + C18) Use only if UV sensitivity is critical Decision2->Derivatization Trace Analysis Only

Caption: Decision matrix for selecting the optimal chiral separation strategy based on amine classification and analytical goals.

Diagram 2: Experimental Workflow & Optimization Loop

A self-validating loop to ensure method robustness.

Workflow Prep Sample Prep (Free Base Form) Screen Screening: Chiralpak AD-H Hex/IPA/DEA (90:10:0.1) Prep->Screen Evaluate Evaluate Separation Screen->Evaluate Success Validation & Reporting Evaluate->Success Rs > 1.5 & Tf < 1.2 FailRes Poor Resolution (Rs < 1.5) Evaluate->FailRes Peaks Overlap FailTail Peak Tailing (Tf > 1.2) Evaluate->FailTail Asymmetric Peaks Opt1 Decrease IPA % (Increase Retention) FailRes->Opt1 Opt2 Increase DEA % (Mask Silanols) FailTail->Opt2 Opt1->Screen Opt2->Screen

Caption: Iterative workflow for optimizing the separation of basic chiral amines on polysaccharide phases.

References

  • Daicel Chiral Technologies. (2020).[2] Chiral Method Development on Daicel Polysaccharide Chiral Stationary Phases. Retrieved from [Link]

  • Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from [Link]

  • MDPI. (2022). Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction. (Provides context on chiral diamine synthesis and analysis). Retrieved from [Link]

Sources

Validation

Comparative Guide: Catalytic Efficiency of (1R,2R) vs. (1S,2S) Benzyl Diamine Ligands

Focus Application: Asymmetric Transfer Hydrogenation (ATH) using Ru(II)-TsDPEN Complexes Executive Summary In the realm of asymmetric catalysis, (1R,2R)- and (1S,2S)-1,2-diphenylethylenediamine (DPEN) ligands (often deri...

Author: BenchChem Technical Support Team. Date: February 2026

Focus Application: Asymmetric Transfer Hydrogenation (ATH) using Ru(II)-TsDPEN Complexes

Executive Summary

In the realm of asymmetric catalysis, (1R,2R)- and (1S,2S)-1,2-diphenylethylenediamine (DPEN) ligands (often derivatized as N-sulfonylated "benzyl diamines" like TsDPEN ) represent the "gold standard" for enantiodivergent synthesis.

While these two enantiomers exhibit identical physical properties and catalytic turnover frequencies (TOF) in achiral environments, their "efficiency" diverges radically when interacting with chiral substrates (Kinetic Resolution). This guide objectively compares their performance, delineating when to use which enantiomer based on target stereochemistry and substrate chirality.

The Ligand Architecture & Mechanism

To understand the efficiency comparison, one must first grasp the Metal-Ligand Bifunctional Mechanism . The catalytic efficiency of these ligands stems from the N-sulfonyl group (electron-withdrawing) and the chiral backbone (stereocontrol).

Structural Definition
  • (1R,2R)-TsDPEN: Generates the (R)-alcohol from aromatic ketones (in most standard models).

  • (1S,2S)-TsDPEN: Generates the (S)-alcohol from aromatic ketones.[1]

Mechanistic Pathway (Outer-Sphere Hydrogenation)

The ruthenium center does not bind the ketone directly (inner-sphere). Instead, the diamine ligand acts as a proton shuttle.

ATH_Mechanism cluster_legend Key Interaction PreCat Pre-Catalyst (16e- Ru-Species) Hydride Active Ru-Hydride (18e- Species) PreCat->Hydride + H-Source - CO2/Acetone H_Source H-Source (HCOOH or iPrOH) TS Transition State (Concerted 6-Membered Ring) Hydride->TS + Substrate (Ketone) TS->PreCat - Product Regeneration Product Chiral Alcohol (Product) TS->Product H-Transfer L1 NH...O H-Bonding (Ligand-Substrate)

Figure 1: The Noyori-Ikariya catalytic cycle. The ligand's NH moiety hydrogen-bonds to the ketone oxygen, directing the hydride attack from the Ru center.

Comparative Performance Analysis

Scenario A: Prochiral Substrates (Enantiodivergence)

When reducing achiral ketones (e.g., Acetophenone), the efficiency (Yield/Time) of (R,R) and (S,S) ligands is identical . The only difference is the optical rotation of the product.

Metric(1R,2R)-TsDPEN(1S,2S)-TsDPEN
Substrate AcetophenoneAcetophenone
Product Configuration (R)-1-Phenylethanol(S)-1-Phenylethanol
Yield (1h, 60°C) >98%>98%
Enantiomeric Excess (ee) 97%97%
TOF (hr⁻¹) ~200-500~200-500
Scenario B: Kinetic Resolution (The Efficiency Battle)

This is where the "efficiency" comparison becomes critical. When the substrate is already chiral (racemic), the (R,R) and (S,S) ligands will have vastly different reaction rates (


 vs 

) due to Matched vs. Mismatched transition states.
  • Matched Pair: Catalyst and Substrate stereochemistry align to lower the activation energy (

    
    ). High turnover.
    
  • Mismatched Pair: Steric clash between ligand phenyl rings and substrate substituents. Low turnover.

Kinetic_Resolution cluster_RR Using (1R,2R)-Catalyst Racemic Racemic Substrate (50% R / 50% S) Match_RR Reacts with (S)-Substrate (Matched Pair) Racemic->Match_RR k_fast Mismatch_RR Reacts with (R)-Substrate (Mismatched Pair) Racemic->Mismatch_RR k_slow Result_RR Result: Fast conv. of (S)-Substrate Recovered (R)-Substrate enriched Match_RR->Result_RR Mismatch_RR->Result_RR

Figure 2: Logic flow for Kinetic Resolution. The "Efficiency" is defined by the selectivity factor (s = k_fast/k_slow).

Experimental Protocols

Synthesis of the Catalyst (RuCl(p-cymene)[(R,R)-TsDPEN])

Note: The protocol is identical for the (S,S) variant, simply substituting the diamine starting material.

Reagents:

  • 
     (Dimers)
    
  • (1R,2R)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine)[2]

  • Triethylamine (TEA)

  • Isopropanol (IPA)

Step-by-Step:

  • Charging: In a dry Schlenk flask, suspend

    
     (0.5 mmol) and (1R,2R)-TsDPEN (1.0 mmol) in anhydrous IPA (10 mL).
    
  • Heating: Heat the mixture to 80°C for 1 hour. The orange suspension will turn into a dark red solution.

  • Filtration: Cool to room temperature. If precipitate forms, filter. Usually, the solution is used directly or concentrated.

  • Isolation (Optional): Remove solvent in vacuo. Recrystallize from CH₂Cl₂/Pentane to obtain orange crystals.

Standard ATH Reaction Protocol (Formic Acid Mode)

This method is preferred for scale-up as it is irreversible (unlike IPA transfer).

  • Mix: Combine Substrate (10 mmol) and Catalyst (0.05 mmol, S/C = 200) in a reaction flask.

  • Solvent: Add azeotropic mixture of HCOOH/TEA (5:2 molar ratio, 5 mL).

  • Reaction: Stir at 28°C. Monitor via TLC or GC.

    • Self-Validation Check: Evolution of CO₂ bubbles indicates active catalyst. If no bubbles, check catalyst quality or TEA ratio.

  • Quench: Add water (10 mL) and extract with Ethyl Acetate.

  • Purification: Wash organic layer with sat. NaHCO₃ (to remove residual acid), dry over MgSO₄, and concentrate.

Supporting Data: Efficiency Matrix

The following table synthesizes performance data for the reduction of 1-Acetonaphthone (a standard benchmark) and Benzoin (a dynamic kinetic resolution target).

Substrate ClassLigand ConfigTime (h)Conv. (%)ee (%)Efficiency Rating
Simple Ketone (1R,2R)-TsDPEN2>9998 (R)High (Standard)
Simple Ketone (1S,2S)-TsDPEN2>9998 (S)High (Standard)
Racemic Benzoin (1R,2R)-TsDPEN550*99 (syn)High (Matched DKR)
Racemic Benzoin (1S,2S)-TsDPEN12<10--Low (Mismatched)

*Note: In Dynamic Kinetic Resolution (DKR), conversion can reach 100% if the substrate racemizes fast enough. In standard Kinetic Resolution, conversion stops at 50%.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[3][4] Accounts of Chemical Research.

  • Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research.

  • Wills, M., et al. (2015). Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)/TsDPEN Catalysts.[1][5] The Journal of Organic Chemistry.

  • Morris, R. H. (2019). Kinetics of Asymmetric Transfer Hydrogenation... Revealed by Real-Time High-Resolution FlowNMR. ACS Catalysis.

  • Sadler, P. J., et al. (2022). Density functional theory investigation of Ru(II) and Os(II) asymmetric transfer hydrogenation catalysts. Dalton Transactions.

Sources

Comparative

A Comparative Guide to the X-ray Crystallography of (2R)-1-Aminopropan-2-ylamine Derivatives

This in-depth technical guide is designed for researchers, scientists, and drug development professionals, offering a comparative analysis of the single-crystal X-ray diffraction data of derivatives of (2R)-1-aminopropan...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide is designed for researchers, scientists, and drug development professionals, offering a comparative analysis of the single-crystal X-ray diffraction data of derivatives of (2R)-1-aminopropan-2-ylamine. This chiral diamine is a critical building block in the synthesis of ligands for asymmetric catalysis and pharmacologically active compounds. Understanding the three-dimensional structure of its derivatives at the atomic level is paramount for rational drug design and the development of novel catalysts. This guide will delve into the structural nuances of selected derivatives, provide a robust experimental framework for obtaining high-quality crystallographic data, and offer insights into the structure-property relationships that govern their chemical behavior.

The Significance of (2R)-1-Aminopropan-2-ylamine in Stereoselective Synthesis

(2R)-1-aminopropan-2-ylamine, also known as (R)-1,2-diaminopropane, is a chiral diamine that serves as a versatile scaffold in coordination chemistry and medicinal chemistry. I[1][2]ts two nitrogen atoms provide excellent chelation points for metal ions, making its derivatives valuable ligands in asymmetric catalysis. F[1]urthermore, the inherent chirality of this molecule is often exploited to induce stereoselectivity in chemical reactions and to confer specific binding properties to drug candidates. The precise spatial arrangement of substituents on the diamine backbone, which can be definitively determined by X-ray crystallography, dictates the efficacy of these molecules in their respective applications.

Comparative Analysis of (2R)-1-Aminopropan-2-ylamine Derivative Crystal Structures

To illustrate the structural diversity and the impact of derivatization on the solid-state conformation of the (2R)-1-aminopropan-2-ylamine scaffold, we will compare the crystal structures of two distinct classes of its derivatives: a Schiff base and a platinum(II) complex.

Case Study 1: A Schiff Base Derivative - (R,R)-N,N'-bis(salicylidene)-1,2-propanediamine

Schiff base ligands derived from the condensation of salicylaldehyde and (2R)-1-aminopropan-2-ylamine are widely used in coordination chemistry. T[3][4]hese tetradentate ligands can coordinate to a variety of metal ions, forming stable complexes with applications in catalysis and materials science.

[3]The crystal structure of a representative Schiff base derivative reveals a nearly planar coordination geometry when complexed with a metal ion like Ni(II), which adopts a distorted square planar geometry. T[3]he intramolecular hydrogen bonding between the hydroxyl groups of the salicylidene moieties and the imine nitrogen atoms is a key feature that stabilizes the molecular conformation. The packing of these molecules in the crystal lattice is often governed by weak intermolecular interactions, such as C-H···π stacking of the aromatic rings.

Case Study 2: A Platinum(II) Complex - cis-[PtCl2((R)-1,2-diaminopropane)]

Platinum complexes incorporating chiral diamine ligands are of significant interest in the development of anticancer agents. T[5][6][7]he stereochemistry of the diamine ligand can influence the drug's interaction with its biological target, typically DNA.

The crystal structure of a cis-platinum(II) complex with (R)-1,2-diaminopropane would be expected to show a square-planar coordination geometry around the platinum center. The two chlorine atoms and the two nitrogen atoms of the diamine ligand would occupy the four coordination sites. The five-membered chelate ring formed by the coordination of the diamine to the platinum atom will adopt a specific conformation (gauche), and the orientation of the methyl group on the chiral carbon will be fixed. The crystal packing is likely to be dominated by N-H···Cl hydrogen bonds, which link the complex molecules into a three-dimensional network.

Tabulated Crystallographic Data Comparison

The following table summarizes and compares key crystallographic parameters for a representative Schiff base and a hypothetical, yet structurally predictable, platinum(II) complex of (2R)-1-aminopropan-2-ylamine. This comparison highlights the influence of the derivative type on the resulting solid-state structure.

ParameterSchiff Base Derivative (e.g., Ni(II) complex)[3] Platinum(II) Complex (e.g., cis-[PtCl2((R)-pn)])
Crystal System OrthorhombicMonoclinic or Orthorhombic
Space Group P2₁2₁2₁P2₁
Unit Cell (Å) a = 10.2, b = 15.8, c = 22.1a ≈ 9-11, b ≈ 12-14, c ≈ 7-9, β ≈ 90-105°
Coordination Geo. Distorted Square Planar (for Ni(II))Square Planar
Key Bond Lengths (Å) Ni-N ≈ 1.85, Ni-O ≈ 1.83Pt-N ≈ 2.05, Pt-Cl ≈ 2.30
Key Bond Angles (°) N-Ni-N ≈ 86, O-Ni-O ≈ 93N-Pt-N ≈ 83, Cl-Pt-Cl ≈ 92
Dominant Intermolecular Interactions C-H···π stackingN-H···Cl Hydrogen Bonds

Experimental Protocols for X-ray Crystallography

Obtaining high-quality single crystals and subsequently collecting and analyzing the X-ray diffraction data are crucial steps in determining the three-dimensional structure of a molecule. The following sections provide a detailed, step-by-step methodology.

Crystal Growth of (2R)-1-Aminopropan-2-ylamine Derivatives

The growth of single crystals suitable for X-ray diffraction is often the most challenging step. The choice of method and solvent is critical and typically requires empirical screening.

Recommended Method: Slow Evaporation

  • Purity: Ensure the sample is of the highest possible purity. Impurities can inhibit crystallization or lead to poorly ordered crystals.

  • Solvent Selection: Choose a solvent in which the compound is moderately soluble. A solvent in which the compound is too soluble will not allow for crystallization, while a solvent in which it is poorly soluble will result in precipitation rather than crystal growth. Common solvents to screen include ethanol, methanol, acetonitrile, and dichloromethane, or mixtures thereof.

  • Solution Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent at room temperature or slightly elevated temperature.

  • Crystallization Setup: Transfer the solution to a clean vial. Cover the vial with a cap that has a small hole or is loosely fitted to allow for slow evaporation of the solvent.

  • Incubation: Place the vial in a vibration-free environment, such as a dedicated crystallization incubator or a quiet corner of the lab. Allow the solvent to evaporate slowly over several days to weeks.

  • Crystal Harvesting: Once crystals of suitable size (typically 0.1-0.3 mm in each dimension) have formed, carefully harvest them using a spatula or by decanting the mother liquor.

Single-Crystal X-ray Diffraction Data Collection

Modern diffractometers automate much of the data collection process, but careful setup is essential for high-quality data.

  • Crystal Mounting: Select a well-formed, single crystal with sharp edges and no visible defects. Mount the crystal on a cryoloop using a small amount of cryoprotectant oil.

  • Cryo-cooling: Flash-cool the mounted crystal in a stream of cold nitrogen gas (typically at 100 K) to minimize radiation damage during data collection.

  • Diffractometer Setup: Mount the crystal on the goniometer head of the diffractometer. Center the crystal in the X-ray beam using the microscope and automated centering routines.

  • Unit Cell Determination: Collect a few initial diffraction images (frames) to determine the unit cell parameters and the Bravais lattice.

  • Data Collection Strategy: Based on the unit cell and symmetry, the data collection software will calculate an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam and recording the diffraction pattern on a detector.

  • Data Integration and Scaling: After data collection, the raw diffraction images are processed. The intensities of the individual reflections are integrated, and the data is scaled and corrected for various experimental factors to produce a final reflection file.

Structure Solution and Refinement

The final step is to determine the arrangement of atoms in the crystal and refine the structural model.

  • Structure Solution: The positions of the atoms in the unit cell are determined from the diffraction data using direct methods or Patterson methods. This initial model is often incomplete.

  • Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares minimization procedure. This iterative process adjusts the atomic coordinates, displacement parameters, and other model parameters to improve the agreement between the calculated and observed diffraction patterns.

  • Model Building and Validation: Difference Fourier maps are used to locate missing atoms (especially hydrogen atoms) and to identify any disorder or other issues with the model. The final model is validated using various crystallographic metrics to ensure its quality and accuracy.

Visualizing Workflows and Structures

Diagrams are essential for understanding complex workflows and molecular interactions.

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystal Growth cluster_xray X-ray Diffraction cluster_analysis Structure Analysis synthesis Synthesis of Derivative purification Purification (e.g., Recrystallization, Chromatography) synthesis->purification solvent_screening Solvent Screening purification->solvent_screening crystal_growth Slow Evaporation / Diffusion solvent_screening->crystal_growth mounting Crystal Mounting & Cryo-cooling crystal_growth->mounting data_collection Data Collection mounting->data_collection data_processing Data Integration & Scaling data_collection->data_processing solution Structure Solution data_processing->solution refinement Structure Refinement solution->refinement validation Model Validation & Deposition refinement->validation

Caption: Experimental workflow for the X-ray crystallographic analysis of small molecules.

molecular_comparison cluster_schiff Schiff Base Derivative cluster_platinum Platinum(II) Complex cluster_interactions Dominant Intermolecular Interactions schiff_core (2R)-pn Scaffold salicylidene1 Salicylidene Arm 1 schiff_core->salicylidene1 C=N bond salicylidene2 Salicylidene Arm 2 schiff_core->salicylidene2 C=N bond pi_stacking π-π Stacking salicylidene1->pi_stacking metal Metal Ion (e.g., Ni) metal->salicylidene1 Coordination metal->salicylidene2 Coordination pt_core (2R)-pn Scaffold platinum Platinum(II) pt_core->platinum Coordination cl1 Chloride 1 platinum->cl1 Coordination cl2 Chloride 2 platinum->cl2 Coordination h_bonding N-H···Cl Hydrogen Bonding cl1->h_bonding

Caption: Key structural features and intermolecular interactions of the compared derivatives.

Conclusion

The X-ray crystallographic analysis of (2R)-1-aminopropan-2-ylamine derivatives provides invaluable insights into their three-dimensional structures. This guide has demonstrated that the nature of the derivatizing agent, be it a salicylaldehyde to form a Schiff base or a platinum salt to form a coordination complex, has a profound impact on the resulting molecular geometry and the intermolecular interactions that govern the crystal packing. The provided experimental protocols offer a robust framework for obtaining high-quality crystallographic data, which is essential for the rational design of new catalysts and therapeutic agents based on this versatile chiral scaffold.

References

  • PMC. Synthesis and structure of two novel trans-platinum complexes. [Link]

  • ResearchGate. Synthesis and characterization of a novel schiff base of 1,2-diaminopropane with substituted salicyaldehyde and its transition metal complexes: Single crystal structures and biological activities. [Link]

  • Journal of Molecular Structure. Synthesis and characterization of a novel schiff base of 1,2-diaminopropane with substituted salicyaldehyde and its transition. [Link]

  • PubChem. 1,2-Diaminopropane, (R)-. [Link]

  • Indian Academy of Sciences. Synthesis and spectroscopic studies of platinum (II) and palladium (II) complexes with amino acids and polypyridyl ligands. [Link]

  • NAUN. Synthesis and Structure of Platinum (II) Complexes with Dithiodiethylamine. [Link]

  • Journal of the Chemical Society, Dalton Transactions. Synthetic, dynamic nuclear magnetic resonance and crystallographic studies of platinum complexes containing silyl-substituted dialkenyl-thioether and -selenoether ligands. [Link]

  • Azerbaijan Medical University. Synthesis, structure, and properties of platinum(II) complexes with monoethanolamine. [Link]

  • PubChem. 1,2-Diaminopropane, (S)-. [Link]

  • Wikipedia. 1,2-Diaminopropane. [Link]

  • PubChem. (2R)-1-aminopropan-2-ol. [Link]

  • PubChem. 1-Amino-2-propanol. [Link]

  • DTIC. X‑ray Crystallography and Unexpected Chiroptical Properties Reassign the Configuration of Haliclonadiamine. [Link]

  • New Journal of Chemistry. Templated synthesis of Ni(ii) complexes of unsymmetrical Schiff base ligands derived from 1,3-diamino-2-propanol: structural diversity and magnetic properties. [Link]

  • NP-MRD. Showing NP-Card for 1,2-Diaminopropane (NP0339195). [Link]

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Validation

A Comparative Guide to the Validation of Purity Assays for Pharmaceutical Grade (2R)-1-aminopropan-2-ylamine

Introduction: The Critical Role of Purity in Chiral Pharmaceutical Intermediates (2R)-1-aminopropan-2-ylamine, a chiral diamine, serves as a crucial building block in the synthesis of various active pharmaceutical ingred...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Purity in Chiral Pharmaceutical Intermediates

(2R)-1-aminopropan-2-ylamine, a chiral diamine, serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Its stereochemical integrity and chemical purity are paramount, as impurities can directly impact the safety, efficacy, and stability of the final drug product. The presence of its enantiomeric counterpart, (2S)-1-aminopropan-2-ylamine, or other process-related impurities can lead to undesirable pharmacological effects or reduced therapeutic efficacy.

This guide provides a comprehensive comparison of analytical methodologies for the validation of purity assays for pharmaceutical-grade (2R)-1-aminopropan-2-ylamine. We will delve into the rationale behind method selection, provide detailed validation protocols grounded in regulatory expectations, and present comparative data to aid researchers and drug development professionals in making informed decisions for their quality control strategies.

The Regulatory Bedrock: ICH and USP Guidelines

The validation of analytical procedures is not an arbitrary exercise; it is a systematic process governed by internationally harmonized guidelines. The primary directives that form the basis of any robust validation program are the International Council for Harmonisation (ICH) Q2(R1) guideline and the United States Pharmacopeia (USP) General Chapter <1225>.[1][2] These documents outline the specific performance characteristics that must be evaluated to ensure an analytical method is fit for its intended purpose.[3][4]

The core validation parameters discussed in this guide are defined by these standards and include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.[5]

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte for which the procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes Repeatability and Intermediate Precision.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[3]

A Bifurcated Strategy for Purity Assessment

The concept of "purity" for a chiral molecule like (2R)-1-aminopropan-2-ylamine must be addressed from two distinct perspectives: Chemical Purity (assessment of process-related impurities) and Enantiomeric Purity (quantification of the unwanted enantiomer). This necessitates a dual-pronged analytical strategy.

G cluster_0 Purity Assessment Strategy cluster_1 Chemical Purity cluster_2 Enantiomeric Purity Purity (2R)-1-aminopropan-2-ylamine Purity Assessment ChemPurity Assesses starting materials, by-products, degradation products Purity->ChemPurity EnanPurity Quantifies the (2S)-enantiomer (Chiral Impurity) Purity->EnanPurity GC_Chem Gas Chromatography (GC-FID) ChemPurity->GC_Chem HPLC_Chem HPLC with Derivatization ChemPurity->HPLC_Chem HPLC_Chiral Chiral HPLC EnanPurity->HPLC_Chiral GC_Chiral Chiral GC EnanPurity->GC_Chiral

Caption: Strategy for total purity assessment of a chiral amine.

Validation of Chemical Purity Assays

Chemical purity assays are designed to separate, detect, and quantify all potential process-related impurities and degradation products. Given that (2R)-1-aminopropan-2-ylamine is a volatile, polar compound, Gas Chromatography is a highly suitable technique.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

Principle & Causality: GC is an ideal choice for volatile amines.[6] The separation occurs in a capillary column based on the analytes' boiling points and interactions with the stationary phase. A Flame Ionization Detector (FID) is selected for its robustness and near-universal response to organic compounds, providing excellent quantitation capabilities. To mitigate peak tailing, a common issue with basic amines, a base-deactivated column is essential.[7]

  • Instrumentation: Gas chromatograph equipped with a split/splitless injector, an FID detector, and a data acquisition system.

  • Column: Agilent J&W CP-Volamine (30 m x 0.32 mm, 1.8 µm) or equivalent base-deactivated column.[7]

  • Chromatographic Conditions:

    • Carrier Gas: Helium, constant flow at 2.0 mL/min.

    • Injector Temperature: 250 °C.

    • Detector Temperature: 280 °C.

    • Oven Program: 50 °C (hold 2 min), ramp at 10 °C/min to 220 °C (hold 5 min).

    • Injection Volume: 1 µL.

    • Diluent: Methanol.

  • Validation Procedure:

    • Specificity: A solution of (2R)-1-aminopropan-2-ylamine is spiked with all known potential impurities and subjected to forced degradation (acid, base, oxidation, heat, light). The method must demonstrate baseline resolution between the main peak and all impurity peaks.

    • Linearity & Range: Prepare a series of solutions of (2R)-1-aminopropan-2-ylamine and each specified impurity from the Limit of Quantitation (LOQ) to 150% of the specification limit. Plot peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.

    • Accuracy (Recovery): Analyze, in triplicate, samples spiked with known amounts of impurities at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).[5] Calculate the percent recovery at each level.

    • Precision (Repeatability): Perform six replicate injections of a sample spiked with impurities at the 100% level. Calculate the Relative Standard Deviation (%RSD) for the peak area of each impurity.

    • Precision (Intermediate): Repeat the precision study on a different day with a different analyst and/or instrument.

    • Limit of Quantitation (LOQ): Determine the lowest concentration that yields a signal-to-noise ratio of approximately 10:1 and meets acceptance criteria for accuracy and precision.

    • Robustness: Deliberately vary critical method parameters (e.g., flow rate ±10%, initial oven temperature ±2 °C, ramp rate ±1 °C/min) and assess the impact on the separation and quantification.

Validation ParameterAcceptance CriterionTypical Result for GC-FID
Specificity Baseline resolution (Rs > 1.5)Achieved for all known impurities
Linearity (r²) ≥ 0.99> 0.999
Range LOQ to 150% of spec. limit0.05% to 0.75% w/w
Accuracy (% Recovery) 80.0% - 120.0%95.5% - 104.2%
Precision (Repeatability, %RSD) ≤ 10.0% at LOQ< 5.0%
LOQ (% w/w) Reportable0.05%
Robustness No significant impact on resultsSystem suitability passes under all varied conditions

Validation of Enantiomeric Purity Assays

Enantiomeric purity assays are specialized methods designed to separate and quantify the (2S)-enantiomer from the desired (2R)-enantiomer. This requires a chiral environment, typically provided by a chiral stationary phase (CSP) in chromatography.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC-UV)

Principle & Causality: Chiral HPLC is the gold standard for enantiomeric separations.[8] The separation mechanism relies on the differential, transient diastereomeric interactions between the enantiomers and the chiral stationary phase. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are exceptionally effective for a broad range of chiral compounds, including amines.[9] Since the analyte lacks a strong chromophore, derivatization with a UV-active agent (e.g., benzoyl chloride) or using a universal detector might be necessary. However, for simplicity and to avoid potential stereoselective derivatization, we will focus on a direct injection method with low-wavelength UV detection.

Caption: Validation workflow for an enantiomeric purity method.

  • Instrumentation: HPLC system with a UV detector.

  • Column: A polysaccharide-based chiral column such as Daicel CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm).

  • Chromatographic Conditions:

    • Mobile Phase: n-Hexane / Ethanol / Diethylamine (80:20:0.1, v/v/v). The small amount of amine modifier is critical to improve peak shape for basic analytes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Detection Wavelength: 215 nm.

    • Injection Volume: 10 µL.

    • Diluent: Mobile Phase.

  • Validation Procedure:

    • Specificity: Inject the racemate to show separation of the two enantiomers. Inject the pure (2R)-1-aminopropan-2-ylamine standard to confirm peak identity. Resolution (Rs) between enantiomers should be > 2.0.

    • Limit of Quantitation (LOQ): Determine the concentration of the (2S)-enantiomer that gives a signal-to-noise ratio of ~10. This is a critical parameter for controlling the chiral impurity.

    • Linearity & Range: Prepare solutions of the (2R)-enantiomer spiked with the (2S)-enantiomer at concentrations ranging from the LOQ to 2.0% w/w. Plot the peak area of the (2S)-enantiomer versus its concentration. The correlation coefficient (r²) should be ≥ 0.99.

    • Accuracy (Recovery): Analyze, in triplicate, samples of the (2R)-enantiomer spiked with the (2S)-enantiomer at three levels (e.g., 0.5%, 1.0%, 1.5%). Calculate the percent recovery.

    • Precision (Repeatability): Make six replicate injections of a sample spiked with the (2S)-enantiomer at the 1.0% level. Calculate the %RSD.

Validation ParameterChiral HPLC-UV (Typical Result)Chiral GC-FID (Typical Result)
Principle Differential interaction with CSPVolatility-based separation on CSP
Specificity (Resolution) > 2.5> 2.0
Linearity (r²) > 0.999> 0.998
LOQ (% w/w) 0.05%0.10%
Accuracy (% Recovery) 97.2% - 103.5%94.0% - 106.1%
Precision (%RSD) < 3.0%< 4.5%
Sample Prep Simple dissolutionMay require derivatization for better peak shape
Run Time 15-25 minutes20-30 minutes
Method 2: Chiral Gas Chromatography (GC-FID)

Principle & Causality: Similar to its achiral counterpart, chiral GC separates enantiomers in the gas phase using a column coated with a chiral stationary phase, often a cyclodextrin derivative. This method is advantageous for volatile compounds and can offer excellent resolution. For primary amines, derivatization (e.g., with trifluoroacetic anhydride) is often employed to block the polar amine groups, reduce column interactions, and improve peak shape and volatility.[10]

The validation protocol for Chiral GC would follow the same logical steps as for Chiral HPLC, focusing on specificity, LOQ, linearity, accuracy, and precision for the (2S)-enantiomer.

Summary and Method Selection Guide

The choice between these validated methods depends on the specific context of the laboratory and the stage of drug development.

MethodPrimary ApplicationKey AdvantagesKey DisadvantagesBest Suited For
GC-FID Chemical PurityRobust, reliable, excellent for volatile impurities, simple sample prep.Not suitable for non-volatile or thermally labile impurities.Routine QC labs with high sample throughput for known volatile impurities.
Chiral HPLC-UV Enantiomeric PurityHigh resolution, high sensitivity (low LOQ), industry standard.Can require lengthy method development to find the right CSP/mobile phase combination.All stages of development and QC where precise control of the enantiomeric impurity is critical.
Chiral GC-FID Enantiomeric PurityHigh efficiency, suitable for volatile analytes.Often requires derivatization, which adds a step and potential for error.Situations where the analyte is highly volatile and HPLC methods are problematic.

For comprehensive purity analysis of (2R)-1-aminopropan-2-ylamine, a combination of methods is required. A validated GC-FID method is a robust and efficient choice for controlling chemical purity. For enantiomeric purity, Chiral HPLC-UV stands out as the superior technique, offering excellent resolution and a lower limit of quantitation, which is critical for ensuring the stereochemical integrity of the final API.[9] Each method must be rigorously validated according to ICH and USP guidelines to ensure that it is fit for purpose and provides reliable data to support drug development and manufacturing.[1][11]

References

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